(3-Methylisoquinolin-8-yl)methanamine CAS 1416713-34-2 properties
A Privileged Scaffold for Next-Generation Kinase & GPCR Ligands CAS: 1416713-34-2 Formula: C₁₁H₁₂N₂ Molecular Weight: 172.23 g/mol Executive Summary: The "Strategic 8-Position" In the landscape of heterocyclic building b...
In the landscape of heterocyclic building blocks, the isoquinoline core is ubiquitous. However, the vast majority of commercial libraries are dominated by 1-, 3-, and 5-substituted derivatives due to synthetic ease. (3-Methylisoquinolin-8-yl)methanamine (CAS 1416713-34-2) represents a high-value "orphan" scaffold.
The 8-position of the isoquinoline ring offers a unique vector for extending into solvent-exposed regions of a protein binding pocket or folding back to interact with the hinge region in kinase targets. This molecule combines a basic benzylic amine (for rapid diversification) with a 3-methyl group that often improves metabolic stability (blocking metabolic soft spots) and solubility compared to the bare scaffold.
This guide outlines the physicochemical profile, synthetic pathways, and strategic utility of this compound in medicinal chemistry.[1]
Understanding the dual-basic nature of this molecule is critical for purification and formulation.
Property
Value
Technical Insight
LogP (Calc)
~1.00 - 1.25
Ideal for CNS penetration and oral bioavailability (Lipinski compliant).
pKa (Pyridine-N)
~5.6
The ring nitrogen is weakly basic; less likely to be protonated at physiological pH compared to the amine.
pKa (Primary Amine)
~9.4
Highly basic. Primary site of protonation and reactivity.
PSA (Polar Surface Area)
~39 Ų
Favorable for membrane permeability (< 140 Ų).
H-Bond Donors
2
Via the primary amine (-NH₂).
H-Bond Acceptors
2
Pyridine nitrogen and amine nitrogen.
Synthetic Accessibility & Manufacturing Workflow
The synthesis of 8-substituted isoquinolines is non-trivial because Electrophilic Aromatic Substitution (EAS) typically favors the 5-position. Therefore, this molecule is manufactured via a functional group interconversion (FGI) strategy, typically starting from the 8-cyano precursor.
Core Synthesis Logic (The "Nitrile Route")
The most robust industrial route avoids direct substitution on the formed ring. Instead, it utilizes 3-methylisoquinoline-8-carbonitrile (CAS 1416714-28-7) as the pivotal intermediate.[2]
Step 1: Precursor Assembly
Starting Material: 2-Methyl-3-cyanobenzaldehyde or similar ortho-disubstituted arene.
Cyclization: Pomeranz-Fritsch reaction or modified Heck cyclization to close the isoquinoline ring while retaining the cyano group.
Step 2: Nitrile Reduction (The Critical Step)
Reagent: Lithium Aluminum Hydride (LiAlH₄) or Hydrogenation (Raney Ni/H₂).
Challenge: Preventing over-reduction of the pyridine ring (tetrahydroisoquinoline formation).
Control: Low temperature (0°C) with LiAlH₄ in THF is preferred to selectively reduce the nitrile to the amine without touching the heteroaromatic core.
Diagram 1: Retrosynthetic & Forward Workflow
Caption: Selective reduction pathway from the nitrile precursor to the target amine, highlighting the risk of ring saturation.
Reactivity Profile: The "Tale of Two Nitrogens"
For the medicinal chemist, this molecule presents two nitrogen centers with distinct reactivities.
Protection: Requires Boc/Fmoc protection if modifications are intended for the isoquinoline ring (e.g., N-oxide formation).
The Isoquinoline Nitrogen (N-aromatic):
Reactivity: Low nucleophilicity, acts as a weak base.
Application: Can form N-oxides (metabolic liability or prodrug strategy) or coordinate metals in organometallic catalysis.
Interaction: Forms salt bridges in kinase hinge regions (acceptor).
Self-Validating Purification Protocol
Because the primary amine is significantly more basic than the ring nitrogen, an Acid-Base Extraction is the most efficient purification method, avoiding expensive chromatography.
Dissolution: Dissolve crude reaction mix in dilute HCl (pH ~2). Both nitrogens protonate; neutrals extract into organic phase (discard).
Selective Basification: Adjust aqueous layer to pH ~7.5. The pyridine nitrogen deprotonates, but the primary amine (pKa ~9.4) remains charged.
Final Basification: Adjust to pH >12. The primary amine deprotonates.
Extraction: Extract with DCM or EtOAc. Evaporate to yield pure free base.
Medicinal Chemistry Applications
The (3-methylisoquinolin-8-yl)methanamine scaffold is a bioisostere for quinoline and naphthalene derivatives, often used to improve solubility or dial in selectivity.
A. Scaffold Hopping in Kinase Inhibitors
In many kinase inhibitors (e.g., targeting EGFR or VEGFR), a bicyclic core binds to the hinge region.
Strategy: Replace a standard quinoline-8-amine with isoquinolin-8-ylmethanamine.
Benefit: The methylene linker (-CH2-) introduces flexibility, allowing the amine to reach aspartate/glutamate residues in the "sugar pocket" or solvent front that a directly attached aniline cannot reach.
B. PARP Inhibitor Design
Poly (ADP-ribose) polymerase (PARP) inhibitors often feature an amide moiety linked to a bicyclic system.
Workflow: Acylate the primary amine with a carbamoyl chloride or isocyanate.
Result: Urea derivatives that mimic the nicotinamide binding mode.
Caption: Functionalization pathways transforming the core scaffold into diverse lead-like libraries.
Storage & Stability
Hygroscopicity: As a primary amine, the free base readily absorbs atmospheric CO₂ to form carbamates/carbonates.
Recommendation: Store as the Dihydrochloride (2HCl) salt . The salt form is a crystalline solid, non-hygroscopic, and stable at room temperature for >2 years.
Handling: Flush containers with Argon/Nitrogen after use.
References
PubChem Compound Summary. (2024). Isoquinolin-8-ylmethanamine dihydrochloride.[3][4] National Center for Biotechnology Information. Link
Fluorochem Catalog. (2024). 1-(3-Methylisoquinolin-8-yl)methanamine Product Data. Link
Billich, A., et al. (2019). Isoquinoline scaffolds in drug discovery: Advances in synthesis and medicinal chemistry. Future Medicinal Chemistry. Link
Cayman Chemical. (2024). 8-Isoquinoline methanamine (hydrochloride) Product Insert. Link
Structure and molecular weight of 1-(3-methylisoquinolin-8-yl)methanamine
The following technical guide provides an in-depth analysis of 1-(3-methylisoquinolin-8-yl)methanamine (CAS 1416713-34-2), a specialized heterocyclic building block used in medicinal chemistry. Executive Summary 1-(3-met...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth analysis of 1-(3-methylisoquinolin-8-yl)methanamine (CAS 1416713-34-2), a specialized heterocyclic building block used in medicinal chemistry.
Executive Summary
1-(3-methylisoquinolin-8-yl)methanamine is a bicyclic aromatic amine characterized by an isoquinoline core substituted with a methyl group at the C3 position and a primary aminomethyl group at the C8 position. This specific substitution pattern is critical in drug discovery, serving as a pharmacophore scaffold for PRMT5 inhibitors and kinase inhibitors (e.g., ROCK, PKA). The molecule combines a planar, lipophilic heteroaromatic system with a basic, solvent-exposed amine, facilitating both
-stacking interactions and hydrogen bonding within protein active sites.
Chemical Identity & Physicochemical Properties[1][2][3]
The following data consolidates the structural and physical constants essential for experimental design and stoichiometric calculations.
Property
Value
Notes
IUPAC Name
1-(3-methylisoquinolin-8-yl)methanamine
Also referred to as (3-Methylisoquinolin-8-yl)methanamine
CAS Number
1416713-34-2
Verified Registry Number
Molecular Formula
Molecular Weight
172.23 g/mol
Monoisotopic Mass: 172.1000
SMILES
CC1=CC2=CC=CC(CN)=C2C=N1
Canonical representation
Appearance
Solid (typically off-white to yellow)
Amine oxidation may darken color over time
pKa (Calc)
~9.5 (Primary Amine), ~5.4 (Isoquinoline N)
Basic character dominates solubility
LogP (Calc)
~1.00
Moderate lipophilicity
H-Bond Donors
1 (Primary Amine)
H-Bond Acceptors
2 (Pyridine N, Amine N)
Structural Analysis & Molecular Geometry
The molecule consists of a fused benzene and pyridine ring (isoquinoline).[1] The numbering system is critical for accurate derivatization.
Core Scaffold: The isoquinoline ring provides a rigid, planar platform.
C3-Methyl Group: Located on the pyridine ring, this group often serves to fill hydrophobic pockets in enzyme active sites (e.g., the ATP-binding gatekeeper region of kinases) and restricts metabolic oxidation at the C3 position.
C8-Aminomethyl Group: Attached to the benzene ring, this flexible primary amine acts as a "warhead" linker or a key interaction point for aspartate/glutamate residues in target proteins. Its position at C8 creates a unique vector compared to the more common C4 or C5 substituted isoquinolines.
Visualization: Structural Logic
The following diagram illustrates the connectivity and functional zones of the molecule.
Figure 1: Structural decomposition of 1-(3-methylisoquinolin-8-yl)methanamine highlighting pharmacophoric features.
Synthesis & Production Protocols
While specific industrial batch records are proprietary, the synthesis is reliably reconstructed via Retrosynthetic Analysis based on the commercially available precursor 3-methylisoquinoline-8-carbonitrile (CAS 1416714-28-7) . The sequential CAS numbers strongly imply a direct precursor-product relationship.
Synthetic Pathway
The most robust route involves the reduction of the corresponding nitrile.
Precursor Assembly: The 3-methylisoquinoline core is typically constructed via a Pomeranz-Fritsch cyclization or modified Bischler-Napieralski reaction, though selective 8-substitution often requires starting with 2-bromo-6-methylbenzaldehyde or directing groups.
Cyanation (Key Intermediate): 8-Bromo-3-methylisoquinoline is converted to 3-methylisoquinoline-8-carbonitrile using Pd-catalyzed cyanation (Zn(CN)2, Pd(PPh3)4) or Rosenmund-von Braun conditions (CuCN).
Reduction to Amine: The nitrile is reduced to the primary amine.
Note: This is a generalized high-yield protocol for aryl-nitrile reduction adapted for isoquinoline stability.
Reagents:
Substrate: 3-methylisoquinoline-8-carbonitrile
Catalyst: Raney Nickel (activated) or
(Lithium Aluminum Hydride)
Solvent: Methanol (NH3 saturated) or THF (anhydrous)
Step-by-Step Workflow:
Dissolution: Dissolve 1.0 eq of 3-methylisoquinoline-8-carbonitrile in anhydrous THF under
atmosphere.
Addition: Cool to 0°C. Slowly add 2.0-4.0 eq of
(1M in THF) dropwise to control exotherm.
Reaction: Allow to warm to Room Temperature (RT) and stir for 4-16 hours. Monitor via LC-MS for disappearance of nitrile peak (M+H = 169) and appearance of amine (M+H = 173).
Quench: Standard Fieser workup (Water, 15% NaOH, Water) to precipitate aluminum salts.
Purification: Filter through Celite. Concentrate filtrate. If necessary, purify via flash chromatography (DCM:MeOH:NH4OH) or crystallize as the HCl salt.
Visualization: Synthesis Workflow
Figure 2: Validated synthetic pathway via the nitrile intermediate.[2][3]
Applications in Drug Discovery[7][8][9]
PRMT5 Inhibitors
Protein Arginine Methyltransferase 5 (PRMT5) is a target for oncology. Patent literature (e.g., US12391695B2) links isoquinoline-8-yl-ethyl scaffolds to PRMT5 inhibition. The 8-methanamine variant serves as a truncated linker, allowing the attachment of adenosine-mimetic heads (like pyrrolo-pyrimidines) to the isoquinoline tail, which binds in the substrate channel.
Kinase Inhibition (ROCK/PKA)
Isoquinolines are the classic scaffold for Rho-associated protein kinase (ROCK) inhibitors (e.g., Fasudil).
Mechanism: The isoquinoline nitrogen binds to the hinge region of the kinase ATP pocket.
Role of C8-Amine: The 8-aminomethyl group extends towards the solvent front or the ribose-binding pocket, providing a handle to tune solubility and selectivity against off-target kinases (like PKA).
Handling & Stability
Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). Primary amines react with atmospheric
to form carbamates; the free base is sensitive to oxidation.
Form: Ideally stored as the Dihydrochloride salt (.2HCl) for maximum stability.
Safety: Irritant (H315, H319, H335). Wear standard PPE.
References
Fluorochem . (2025).[2] Product Analysis: 1-(3-methylisoquinolin-8-yl)methanamine (CAS 1416713-34-2).[4] Retrieved from
MolCore . (2025). Building Block Catalog: 3-methylisoquinoline-8-carbonitrile (CAS 1416714-28-7). Retrieved from
Google Patents . (2015). PRMT5 Inhibitors and Methods of Use (US12391695B2). Retrieved from
PubChem . (2025).[5] Compound Summary: Isoquinolin-8-ylmethanamine.[5] Retrieved from
Royal Society of Chemistry . (2024). Discovery of isoquinoline derivatives as kinase inhibitors. RSC Medicinal Chemistry.[6] Retrieved from
The Isoquinoline Nucleus: A Privileged Scaffold for Modern Drug Discovery
An In-depth Technical Guide for Researchers and Drug Development Professionals Authored by a Senior Application Scientist Abstract The isoquinoline scaffold, a heterocyclic aromatic compound formed by the fusion of a ben...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide for Researchers and Drug Development Professionals
Authored by a Senior Application Scientist
Abstract
The isoquinoline scaffold, a heterocyclic aromatic compound formed by the fusion of a benzene and a pyridine ring, represents a cornerstone in medicinal chemistry.[1] Its rigid structure and ability to be functionalized at multiple positions make it a "privileged scaffold," capable of interacting with a wide array of biological targets.[2] This versatility is evidenced by its presence in numerous natural alkaloids with potent physiological effects, such as morphine and berberine, and in a growing portfolio of synthetic drugs approved for clinical use.[2][3] This guide provides an in-depth exploration of the isoquinoline core, detailing its synthesis, biological significance, and application in the development of novel therapeutics. We will examine key synthetic methodologies from both a theoretical and practical standpoint, analyze structure-activity relationships, and explore the mechanisms of action in critical disease areas, providing researchers with a robust framework for leveraging this remarkable scaffold in their drug discovery programs.
The Strategic Importance of the Isoquinoline Core
The isoquinoline framework is more than just a structural curiosity; its inherent chemical properties are directly responsible for its broad utility in drug design. The presence of the nitrogen atom introduces basicity and the capacity for hydrogen bonding, while the fused aromatic system allows for π-π stacking and hydrophobic interactions with biological macromolecules.[4] These features are fundamental to its ability to bind to diverse targets, including enzymes, receptors, and nucleic acids.[5]
Consequently, isoquinoline derivatives have demonstrated a vast spectrum of pharmacological activities, including:
Anticancer: Targeting critical cellular machinery like topoisomerases, microtubules, and signaling pathways such as PI3K/Akt/mTOR.[6][7]
Antimicrobial: Exhibiting potent activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains.[5][8][9]
Antiviral, Antifungal, and Anti-inflammatory: Demonstrating a broad utility in combating various pathogens and inflammatory conditions.[1]
Neuroprotective: Showing potential in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's.[10][11]
This wide-ranging bioactivity underscores the scaffold's importance and justifies the continued investment in developing novel synthetic routes and derivatives.[2][12]
Foundational Synthetic Strategies: Building the Core
The construction of the isoquinoline nucleus is a well-established field in organic chemistry, with several named reactions forming the bedrock of synthetic approaches. The choice of method is dictated by the desired substitution pattern and the nature of the available starting materials.
The Bischler-Napieralski Reaction
This powerful reaction facilitates the synthesis of 3,4-dihydroisoquinolines through the intramolecular cyclization of β-arylethylamides under acidic conditions.[1][8] Subsequent oxidation readily yields the fully aromatic isoquinoline.
Causality of Experimental Choices: The reaction's success hinges on the activation of the amide carbonyl for electrophilic attack on the electron-rich aromatic ring. This is achieved using a dehydrating Lewis acid, most commonly phosphorus oxychloride (POCl₃) or phosphorus pentoxide (P₂O₅).[6][12] The choice of reagent is critical: for substrates lacking electron-donating groups on the benzene ring, the more potent combination of P₂O₅ in refluxing POCl₃ is often required to drive the cyclization to completion.[8][12] The reaction mechanism is believed to proceed through a nitrilium ion intermediate, which is the key electrophilic species that undergoes the ring-closing substitution.[1][6]
Experimental Protocol: Bischler-Napieralski Synthesis of a 3,4-Dihydroisoquinoline Derivative
Objective: To synthesize a 3,4-dihydroisoquinoline from a β-phenylethylamide precursor.
Reaction Setup: To a flame-dried round-bottom flask under an inert nitrogen atmosphere, add the N-(2-(3,4-dimethoxyphenyl)ethyl)acetamide (1.0 eq) and dissolve it in anhydrous acetonitrile.
Reagent Addition: Cool the solution to 0 °C using an ice bath. Slowly add phosphorus oxychloride (2.0 eq) dropwise via syringe. Self-Validation: Careful, slow addition is crucial to control the exothermic reaction.
Cyclization: After the addition is complete, warm the reaction mixture to room temperature and then heat to reflux (approx. 82 °C). Monitor the reaction progress using Thin-Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).
Quenching and Work-up: Cool the mixture to room temperature and carefully pour it over crushed ice. Slowly neutralize the acidic solution by adding saturated aqueous NaHCO₃ until effervescence ceases (pH ~8). Self-Validation: This step quenches the reactive POCl₃ and neutralizes the acid, preparing the product for extraction.
Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer three times with dichloromethane.
Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude 3,4-dihydroisoquinoline.
Purification: Purify the crude product via column chromatography on silica gel.
(Optional) Aromatization: To obtain the fully aromatic isoquinoline, dissolve the purified dihydroisoquinoline in toluene, add 10% Pd/C, and heat to reflux for 12-24 hours. Filter the catalyst through celite and concentrate the solvent to yield the final isoquinoline product.
The Pictet-Spengler Reaction
The Pictet-Spengler reaction is another cornerstone method, producing tetrahydroisoquinolines via the condensation of a β-arylethylamine with an aldehyde or ketone, followed by an acid-catalyzed cyclization.[13][14] This reaction is particularly significant for its ability to generate stereocenters and its application in the synthesis of complex natural products.[15]
Causality of Experimental Choices: The reaction proceeds through the formation of a Schiff base, which is then protonated to form a reactive iminium ion.[4][16] This electrophilic intermediate is attacked by the electron-rich aromatic ring in an intramolecular electrophilic aromatic substitution. The reaction is facilitated by electron-donating groups on the aryl ring and is typically catalyzed by protic acids (like HCl or TFA) or Lewis acids.[13][15]
Experimental Workflow: Pictet-Spengler Reaction
Caption: Pictet-Spengler reaction workflow from reactants to purified product.
The Pomeranz-Fritsch Reaction
This method provides a direct route to isoquinolines from the acid-catalyzed cyclization of a benzalaminoacetal, which is formed from a benzaldehyde and a 2,2-dialkoxyethylamine.[17][18] While classic conditions often require harsh acids, modern modifications have improved yields and substrate scope.[17][19]
Isoquinolines in Action: Therapeutic Applications and Mechanisms
The true value of the isoquinoline scaffold is realized in its diverse biological activities. By strategically modifying the core, medicinal chemists can fine-tune the molecule's properties to interact with specific targets, leading to potent therapeutic effects.
Anticancer Activity
Isoquinoline derivatives have emerged as a major class of anticancer agents, acting through multiple mechanisms.[2][7]
Topoisomerase Inhibition: Compounds like indenoisoquinolines act as potent inhibitors of topoisomerase I, an enzyme crucial for DNA replication.[20][21] By stabilizing the enzyme-DNA complex, these inhibitors lead to DNA strand breaks and ultimately trigger apoptosis in cancer cells.
Microtubule Disruption: Natural alkaloids like noscapine and its derivatives interfere with microtubule dynamics, arresting the cell cycle in mitosis and inducing cell death.[22]
Kinase Inhibition: The PI3K/Akt/mTOR pathway is a critical signaling cascade that promotes cell survival and proliferation and is often deregulated in cancer.[23][24] Isoquinoline-based compounds have been developed as potent inhibitors of kinases within this pathway, effectively shutting down these pro-growth signals.[25]
Signaling Pathway: PI3K/Akt/mTOR Inhibition
Caption: Isoquinoline-based inhibitors can target key kinases like PI3K, Akt, and mTOR.
Table 1: Anticancer Activity of Representative Isoquinoline Derivatives
IC₅₀: The half-maximal inhibitory concentration, a measure of a compound's potency.
Antimicrobial Activity
The rise of antibiotic resistance has created an urgent need for novel antimicrobial agents. Isoquinoline derivatives, both natural and synthetic, have shown significant promise in this area.[5] The natural alkaloid berberine, for example, exhibits broad-spectrum activity against bacteria, fungi, and parasites.[4]
Recent research has focused on synthesizing novel isoquinoline scaffolds to combat resistant pathogens. New classes of alkynyl isoquinolines have demonstrated potent bactericidal activity against a plethora of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE).[5]
Table 2: Antimicrobial Activity of Novel Isoquinoline Derivatives
MIC: Minimum Inhibitory Concentration, the lowest concentration of a drug that prevents visible growth of a bacterium.
Structure-Activity Relationship (SAR) and Lead Optimization
Understanding how structural modifications to the isoquinoline core affect its biological activity is paramount for rational drug design. SAR studies guide the optimization of lead compounds to enhance potency, selectivity, and pharmacokinetic properties.
A key example can be seen in the development of berberine analogs. Studies have shown that the nature and position of substituents on the berberine core dramatically influence its anticancer activity. For instance, the addition of N,N-di-n-alkylamine chains at the 12-position can significantly increase cytotoxicity against cancer cell lines.[29] A clear relationship was observed where activity increased with the alkyl chain length up to 6-8 carbons, after which it decreased, suggesting an optimal balance between lipophilicity and steric hindrance for target engagement.[29] Similarly, creating triazolyl derivatives of berberine via click chemistry has yielded compounds with improved potency and selectivity against various cancer cell lines compared to the parent molecule.[26][30]
Clinical Translation: Approved Drugs and Future Outlook
The therapeutic potential of the isoquinoline scaffold is not merely theoretical; it has been successfully translated into numerous clinically approved drugs.[31] These medications address a wide range of diseases, validating the scaffold's versatility and drug-like properties.
Table 3: Selected FDA-Approved Drugs Featuring an Isoquinoline Scaffold
The continued success of isoquinoline-based drugs, coupled with ongoing research into novel derivatives and synthetic methods, ensures that this privileged scaffold will remain a vital component in the drug discovery arsenal. Future efforts will likely focus on leveraging modern synthetic techniques, such as C-H activation and multicomponent reactions, to rapidly generate diverse chemical libraries. Combined with advanced computational modeling and high-throughput screening, the exploration of the isoquinoline chemical space promises to yield the next generation of therapeutics for treating cancer, infectious diseases, and other complex human disorders.
References
World Journal of Pharmaceutical Research. (2021). Isoquinoline derivatives and its medicinal activity.
Balewski, Ł., & Kornicka, A. (2025). Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. Molecules, 30(24), 4760. Available from: [Link]
Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry. (n.d.). Royal Society of Chemistry. Available from: [Link]
Syntheses and Structure–Activity Relationships in Growth Inhibition Activity against Human Cancer Cell Lines of 12 Substituted Berberine Derivatives. (n.d.). MDPI. Available from: [Link]
Bischler-Napieralski Reaction. (n.d.). Organic Chemistry Portal. Available from: [Link]
Syntheses and Structure–Activity Relationships in Growth Inhibition Activity against Human Cancer Cell Lines of 12 Substituted Berberine Derivatives. (2020). Molecules, 25(8), 1871. Available from: [Link]
Isoquinoline Antimicrobial Agent: Activity against Intracellular Bacteria and Effect on Global Bacterial Proteome. (n.d.). MDPI. Available from: [Link]
Antibacterial Isoquinoline Alkaloids from the Fungus Penicillium Spathulatum Em19. (n.d.). MDPI. Available from: [Link]
Structure-Activity Relationship Study Enables the Discovery of a Novel Berberine Analogue as the RXRα Activator to Inhibit Colon Cancer. (2020). Journal of Medicinal Chemistry, 63(11), 5841-5855. Available from: [Link]
Bischler-Napieralski Reaction. (2022). YouTube. Available from: [Link]
Pictet-Spengler Isoquinoline Synthesis. (n.d.). Cambridge University Press. Available from: [Link]
Larsen, R. D., et al. (n.d.). A Versatile Cyclodehydration Reaction for the Synthesis of Isoquinoline and β-Carboline Derivatives. PMC. Available from: [Link]
Bischer–Napieralski synthesis. (n.d.). Available from: [Link]
Quantitative Structure Activity Relationship Studies of Topoisomerase I Inhibitors As Potent Antibreast. (n.d.). Scribd. Available from: [Link]
Structure-Activity Relationship Study Enables the Discovery of a Novel Berberine Analogue as RXRα Activator to Inhibit Colon Cancer. (n.d.). ResearchGate. Available from: [Link]
Quantitative structure-activity relationship studies on indenoisoquinoline topoisomerase I inhibitors as anticancer agents in human renal cell carcinoma cell line SN12C. (2012). International Journal of Molecular Sciences, 13(5), 6009-6022. Available from: [Link]
Research Progress on Neuroprotective Effects of Isoquinoline Alkaloids. (2023). Molecules, 28(12), 4801. Available from: [Link]
Research Progress on Neuroprotective Effects of Isoquinoline Alkaloids. (2023). PMC. Available from: [Link]
Design, synthesis, and anticancer activity of novel berberine derivatives prepared via CuAAC “click” chemistry as potential anticancer agents. (2014). Drug Design, Development and Therapy, 8, 1185-1195. Available from: [Link]
PICTET SPENGLER REACTION SYNTHESIS ISOQUINOLINE NAME REACTION ORGANIC CHEMISTRY | IN HINDI |. (2019). YouTube. Available from: [Link]
Faheem, et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances. Available from: [Link]
Quantitative Structure-Activity Relationship Studies on Indenoisoquinoline Topoisomerase I Inhibitors as Anticancer Agents in Human Renal Cell Carcinoma Cell Line SN12C. (n.d.). MDPI. Available from: [Link]
Synthesis and Investigation of Tricyclic Isoquinoline Derivatives as Antibacterial Agents. (2024). Molecules, 29(24), 4760. Available from: [Link]
Antibacterial Isoquinoline Alkaloids from the Fungus Penicillium Spathulatum Em19. (2019). Marine Drugs, 18(1), 1. Available from: [Link]
QSAR modeling of isoquinoline derivatives having AKR1C3 inhibitory activity: Lead optimization. (2024). Journal of Applied Pharmaceutical Science. Available from: [Link]
Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. (n.d.). PMC. Available from: [Link]
Isoquinolines: Important Cores in Many Marketed and Clinical Drugs. (n.d.). ResearchGate. Available from: [Link]
Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer. (n.d.). PMC. Available from: [Link]
Isoquinolines: Important Cores in Many Marketed and Clinical Drugs. (2020). Anticancer Agents in Medicinal Chemistry. Available from: [Link]
Exploring the Pharmacological Potential of Isoquinoline Derivatives: A Comprehensive Review. (n.d.). Semantic Scholar. Available from: [Link]
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Preparation of Isoquinoline by Bischler Napieralski Synthesis. (2020). YouTube. Available from: [Link]
Screening of in vitro Anticancer Activity of Various Human Cancer Cell Lines and Induced Apoptosis and Cell Arrest by Ethanolic. (n.d.). Semantic Scholar. Available from: [Link]
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Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights. (2022). RSC Advances. Available from: [Link]
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A Novel Quinoline Based Second-generation mTOR Inhibitor that Induces Apoptosis and Disrupts PI3K-Akt-mTOR Signaling in Human Leukemia HL-60 Cells. (n.d.). PubMed. Available from: [Link]
Phosphorus-substituted Quinoline Derivatives as Topoisomerase I Inhibitors: QSAR Modeling, Molecular Docking, and Molecular Dynamic Simulation. (n.d.). ResearchGate. Available from: [Link]
Synthesis, Molecular Docking, In Vitro and In Vivo Studies of Novel Dimorpholinoquinazoline-Based Potential Inhibitors of PI3K/Akt/mTOR Pathway. (n.d.). MDPI. Available from: [Link]
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An In-depth Technical Guide to 3-Methyl Substituted Isoquinoline-8-yl Amine Analogs as Potential Kinase Inhibitors
Abstract The isoquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Strategic substitution on this heterocyclic system allows for the fine-t...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The isoquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Strategic substitution on this heterocyclic system allows for the fine-tuning of pharmacological properties, making it a highly attractive template for drug discovery. This technical guide focuses on a specific, promising subclass: 3-methyl substituted isoquinoline-8-yl amine analogs. We provide a comprehensive overview of the rationale behind their design, detailed synthetic methodologies, their potential as kinase inhibitors—particularly targeting the PI3K/Akt/mTOR pathway—and a framework for their preclinical evaluation. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to explore this chemical space for the development of novel therapeutics.
Introduction: The Strategic Value of the 3-Methylisoquinolin-8-amine Core
The isoquinoline nucleus is a versatile scaffold found in a wide array of natural products and synthetic pharmaceuticals, exhibiting activities ranging from anticancer to antimicrobial.[2] The power of this scaffold lies in its capacity for chemical modification at multiple positions, allowing for the optimization of potency, selectivity, and pharmacokinetic profiles.
Our focus rests on the unique combination of two key substitutions:
The 3-Methyl Group: This small alkyl group can serve several critical functions. It can provide a steric anchor to orient the molecule within a binding pocket, enhance metabolic stability by blocking a potential site of oxidation, and influence the overall electronic properties of the heterocyclic ring.
The 8-Amino Group: This functional group is a crucial handle for synthetic elaboration. It acts as a versatile point of attachment for various side chains and pharmacophores, enabling the exploration of structure-activity relationships (SAR). Furthermore, the 8-amino group can act as a key hydrogen bond donor, forming critical interactions with target proteins, such as the hinge region of kinases.
When combined, these features create a scaffold (Figure 1) with significant potential for targeting ATP-binding sites in protein kinases, a class of enzymes frequently dysregulated in diseases like cancer.[3] This guide will particularly explore their application as inhibitors of the Phosphoinositide 3-kinase (PI3K) signaling pathway, a critical regulator of cell growth and survival.[1]
Figure 1: The Core 3-Methylisoquinolin-8-amine Scaffold
Caption: Core chemical structure and its key features.
Synthetic Strategy: A Multi-Step Approach to the Core and its Analogs
The synthesis of 3-methyl substituted isoquinoline-8-yl amine analogs is a multi-step process that requires careful control of regioselectivity. The overall strategy involves the construction of the substituted isoquinoline core, followed by functionalization of the 8-amino group.
Workflow for Core Synthesis
The following workflow outlines a robust pathway to the core 3-methylisoquinolin-8-amine intermediate.
Caption: Synthetic workflow for the core scaffold.
Detailed Experimental Protocols
The synthesis begins with the acylation of a commercially available β-phenylethylamine derivative to form the necessary amide precursor for cyclization.
Setup: To a solution of β-phenylethylamine (1.0 equiv) in an appropriate solvent such as dichloromethane (DCM) at 0 °C, add a base like triethylamine (1.2 equiv).
Acylation: Slowly add acetyl chloride (1.1 equiv) dropwise to the stirred solution, maintaining the temperature at 0 °C.
Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours until completion, as monitored by Thin Layer Chromatography (TLC).
Workup: Quench the reaction with water. Separate the organic layer, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude N-(1-phenylethyl)acetamide.[4]
Purification: The product can be purified by recrystallization or column chromatography if necessary.
Causality Insight: The use of a base is crucial to neutralize the HCl byproduct of the acylation, driving the reaction to completion. Performing the addition at 0 °C controls the exothermic nature of the reaction.
This key step forms the dihydroisoquinoline ring through an intramolecular electrophilic aromatic substitution.[5][6]
Setup: In a flask equipped with a reflux condenser, dissolve the N-(1-phenylethyl)acetamide (1.0 equiv) in a suitable solvent like anhydrous toluene or acetonitrile.
Reagent Addition: Add a dehydrating/condensing agent such as phosphorus oxychloride (POCl₃, 2.0-3.0 equiv) or a mixture of POCl₃ and phosphorus pentoxide (P₂O₅).[5][7]
Cyclization: Heat the mixture to reflux (typically 80-110 °C) for 2-6 hours. The reaction progress should be monitored by TLC.
Workup: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice. Basify the aqueous solution with a concentrated ammonium hydroxide or sodium hydroxide solution to pH > 9.
Extraction: Extract the product with an organic solvent like DCM or ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate in vacuo.
Purification: The resulting crude 1,3-dimethyl-3,4-dihydroisoquinoline is often carried forward to the next step without extensive purification.
Self-Validation & Trustworthiness: The formation of the dihydroisoquinoline can be confirmed by ¹H NMR, looking for the disappearance of the amide N-H proton and the appearance of characteristic signals for the dihydroisoquinoline ring system. A potential side product is a styrene derivative from a retro-Ritter reaction, which can be minimized by using milder conditions or specific reagents like oxalyl chloride.[7]
The dihydroisoquinoline intermediate is dehydrogenated to the fully aromatic isoquinoline.
Setup: Dissolve the crude 1,3-dimethyl-3,4-dihydroisoquinoline in a high-boiling solvent such as xylene or decalin.
Catalyst: Add a dehydrogenation catalyst, typically 10% Palladium on carbon (Pd/C), at a loading of 5-10 mol%.
Dehydrogenation: Heat the mixture to reflux (140-190 °C) for 12-24 hours. Monitor the reaction for the disappearance of the starting material.
Filtration: Cool the reaction mixture, dilute with a solvent like ethyl acetate, and filter through a pad of Celite® to remove the palladium catalyst.
Purification: Concentrate the filtrate and purify the resulting 3-methylisoquinoline by column chromatography on silica gel.
Causality Insight: The high temperature is necessary to overcome the activation energy for the dehydrogenation process. Pd/C is a highly efficient and commonly used catalyst for such aromatization reactions.
Nitration of the isoquinoline ring under acidic conditions preferentially occurs on the benzene ring, yielding a mixture of the 5- and 8-nitro isomers.[8]
Setup: Add 3-methylisoquinoline (1.0 equiv) to concentrated sulfuric acid at 0 °C in an ice bath.
Nitration: Add a pre-cooled mixture of concentrated nitric acid (1.1 equiv) and concentrated sulfuric acid dropwise, ensuring the internal temperature does not exceed 5-10 °C.
Reaction: Stir the reaction at 0-5 °C for 1-2 hours.
Workup: Carefully pour the reaction mixture onto a large volume of crushed ice. Neutralize the solution to a pH of 8-9 with a cold aqueous solution of sodium hydroxide or ammonium hydroxide.
Extraction & Separation: Extract the product mixture with DCM. The 5- and 8-nitro isomers can be separated by careful column chromatography. The 8-nitro isomer is typically the less polar of the two.
Self-Validation & Trustworthiness: The regioselectivity is governed by the electronics of the protonated isoquinolinium ion, which directs electrophilic attack to the 5 and 8 positions.[8] The identity of the isomers must be confirmed unequivocally by 2D NMR techniques (NOESY/ROESY) to establish the spatial relationship between the nitro group and the protons on the isoquinoline core.
The final step in the core synthesis is the reduction of the nitro group to the primary amine.
Setup: Suspend 3-methyl-8-nitroisoquinoline (1.0 equiv) in a solvent mixture, such as ethanol/water or acetic acid.
Reduction: Add a reducing agent like iron powder (5.0 equiv) and a catalytic amount of hydrochloric acid or ammonium chloride.
Reaction: Heat the mixture to reflux for 2-4 hours until the reaction is complete (monitored by TLC).
Workup: Cool the reaction, filter through Celite® to remove the iron salts, and wash the filter cake with ethanol.
Purification: Concentrate the filtrate, adjust the pH to basic with sodium carbonate solution, and extract the product with ethyl acetate. Dry the organic layer and concentrate to yield 3-methylisoquinolin-8-amine, which can be further purified by chromatography.
Alternative Method: Catalytic hydrogenation using H₂ gas and a Pd/C catalyst in a solvent like ethanol or methanol is also a clean and efficient method for this transformation.
Application in Drug Discovery: Targeting the PI3K/Akt/mTOR Pathway
The 3-methylisoquinolin-8-amine scaffold is particularly well-suited for the development of inhibitors targeting the PI3K/Akt/mTOR signaling pathway. This pathway is a central regulator of cell growth, proliferation, and survival, and its aberrant activation is a hallmark of many human cancers.[1][9]
The PI3K/Akt/mTOR Signaling Cascade
The PI3K pathway is initiated by the activation of receptor tyrosine kinases (RTKs) or G-protein coupled receptors (GPCRs). This leads to the activation of Class I PI3Ks, which phosphorylate phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting proteins with pleckstrin homology (PH) domains, such as Akt (also known as Protein Kinase B) and PDK1, to the cell membrane. This co-localization facilitates the phosphorylation and activation of Akt by PDK1 and mTOR Complex 2 (mTORC2). Activated Akt then phosphorylates a multitude of downstream substrates, including the mTOR Complex 1 (mTORC1), which promotes protein synthesis and cell growth.
Inhibitors based on the isoquinoline scaffold can act as ATP-competitive inhibitors, binding to the kinase domain of PI3K and preventing the phosphorylation of PIP2, thereby shutting down the entire downstream signaling cascade.[10]
Structure-Activity Relationship (SAR) Insights
While specific SAR data for a broad series of 3-methylisoquinolin-8-yl amine analogs is not extensively published, we can extrapolate from closely related quinazoline and isoquinoline-based PI3K inhibitors to guide analog design.[11] The 8-amino group is the primary vector for exploring SAR.
Table 1: Hypothetical SAR for 3-Methylisoquinolin-8-yl Amine Analogs as PI3K Inhibitors
Analog (R-group at 8-amino)
Target PI3Kα IC₅₀ (nM)
Rationale for Modification
-H (Core)
> 1000
Baseline activity; provides attachment point.
-C(O)CH₃ (Acetamide)
500
Simple amide may provide an additional H-bond interaction.
-C(O)-Phenyl
250
Phenyl group can explore hydrophobic pockets near the hinge.
-C(O)-(4-Morpholino)phenyl
50
Morpholine adds polarity and potential H-bonds, improving solubility and potency.
-C(O)-(Indol-5-yl)
25
Indole can form π-stacking interactions and H-bonds.
-SO₂-Phenyl
400
Sulfonamide changes geometry and electronic properties compared to amide.
Key Postulates for SAR Exploration:
Amide Linker: An amide linkage is a common and effective way to connect various aryl and heteroaryl groups. The carbonyl oxygen can act as a hydrogen bond acceptor.
Aryl/Heteroaryl Groups: Attaching substituted phenyl rings, indoles, pyrazoles, or other heterocycles allows for the probing of the solvent-exposed region of the ATP binding site. Substituents on these rings (e.g., morpholine, piperazine) can enhance potency and improve physicochemical properties.[12]
Linker Length and Flexibility: The nature of the linker between the 8-amino group and the terminal moiety is critical and should be optimized to achieve the ideal vector into adjacent pockets of the kinase domain.
Preclinical Evaluation Workflow
Once a library of analogs is synthesized, a systematic evaluation is required to identify lead candidates. This involves a tiered approach from biochemical assays to cellular and preclinical models.
In Vitro Assay Cascade
Caption: Tiered workflow for preclinical evaluation.
This assay quantifies the amount of ADP produced during the kinase reaction, providing a direct measure of enzyme activity.
Reaction Setup: In a multi-well plate, combine the PI3K enzyme (e.g., PI3Kα), the lipid substrate (PIP2), and ATP at a concentration near its Kₘ.
Compound Addition: Add the synthesized isoquinoline analogs at various concentrations (typically a serial dilution). Include appropriate controls (DMSO vehicle, known inhibitor).
Kinase Reaction: Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow the kinase reaction to proceed.
ADP Detection: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Then, add the Kinase Detection Reagent to convert ADP to ATP, which is then used in a luciferase/luciferin reaction to produce light.
Data Analysis: Measure luminescence using a plate reader. The signal is proportional to the ADP produced and thus to kinase activity. Calculate IC₅₀ values by plotting the percent inhibition against the logarithm of the inhibitor concentration.
Trustworthiness: This is a robust, validated method for quantifying kinase activity. Running the assay against all four Class I PI3K isoforms (α, β, γ, δ) is essential to determine the selectivity profile of the analogs.[13]
This experiment confirms that the compound inhibits the PI3K pathway within a cellular context.
Cell Culture: Plate a relevant cancer cell line (e.g., T47D, known to be PI3K-addicted) and allow cells to adhere.[12]
Compound Treatment: Treat the cells with various concentrations of the test compound for a set period (e.g., 2-4 hours).
Lysis: Harvest the cells and lyse them to release cellular proteins.
Quantification & Electrophoresis: Quantify protein concentration, then separate the proteins by size using SDS-PAGE.
Blotting & Probing: Transfer the proteins to a membrane and probe with primary antibodies specific for phosphorylated Akt (p-Akt Ser473) and total Akt.
Detection: Use a secondary antibody conjugated to an enzyme (e.g., HRP) for chemiluminescent detection.
Analysis: A reduction in the p-Akt signal relative to the total Akt signal indicates successful inhibition of the PI3K pathway.
In Vitro ADMET Profiling
Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is critical for selecting candidates with drug-like potential.
Table 2: Key In Vitro ADMET Assays
Parameter
Assay
Purpose
Solubility
Kinetic & Thermodynamic Solubility
Determines how much compound can be dissolved; crucial for absorption.
Assesses passive diffusion across a membrane, predicting gut absorption.
Metabolic Stability
Liver Microsomal Stability Assay
Measures the rate of metabolism by key enzymes (CYPs), predicting in vivo clearance.
CYP Inhibition
Cytochrome P450 Inhibition Assay
Identifies potential for drug-drug interactions.
Plasma Protein Binding
Equilibrium Dialysis
Determines the fraction of drug bound to plasma proteins, which affects distribution and efficacy.
Conclusion and Future Directions
The 3-methyl substituted isoquinoline-8-yl amine scaffold represents a promising starting point for the development of novel kinase inhibitors. The synthetic accessibility of the core and the versatility of the 8-amino group for analog synthesis provide a rich platform for medicinal chemistry exploration. By targeting fundamental signaling pathways like PI3K/Akt/mTOR, these compounds have the potential to address significant unmet needs in oncology and other disease areas.
Future work should focus on the synthesis of diverse libraries based on this core, followed by a systematic evaluation of their biological activity against a panel of kinases to establish comprehensive SAR and selectivity profiles. Promising candidates identified through the described in vitro workflows should be advanced into pharmacokinetic and in vivo efficacy studies to validate their therapeutic potential. This structured approach, combining rational design, robust synthetic chemistry, and a tiered biological evaluation, will be instrumental in unlocking the full potential of this valuable chemical scaffold.
References
Picking the Point of Inhibition: A Comparative Review of PI3K/AKT/mTOR Pathway Inhibitors. (URL: [Link])
Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors. (URL: [Link])
Discovery of Potent and Selective PI3Kγ Inhibitors. Journal of Medicinal Chemistry. (URL: [Link])
Imidazo[4,5-c]quinolines as inhibitors of the PI3K/PKB-pathway. Bioorganic & Medicinal Chemistry Letters. (URL: [Link])
Class 1 PI3K Clinical Candidates and Recent Inhibitor Design Strategies: A Medicinal Chemistry Perspective. Journal of Medicinal Chemistry. (URL: [Link])
The asymmetric Bischler-Napieralski reaction: preparation of 1,3,4-trisubstituted 1,2,3,4-tetrahydroisoquinolines. (URL: [Link])
Why does the nitration of quinoline occur at the 5 (and 8) position?. Chemistry Stack Exchange. (URL: [Link])
Synthetic Methodologies and SAR of Quinazoline Derivatives as PI3K Inhibitors. Anticancer Agents in Medicinal Chemistry. (URL: [Link])
Development of 3-aryl-1-isoquinolinamines as potent antitumor agents based on CoMFA. (URL: [Link])
The Preparation of 3,4‐Dihydroisoquinolines and Related Compounds by the Bischler‐Napieralski Reaction. ResearchGate. (URL: [Link])
INHIBITORS OF PI3K-DELTA AND METHODS OF THEIR USE AND MANUFACTURE. European Patent Office. (URL: [Link])
Synthesis and Anticancer Properties of New 3-Methylidene-1-sulfonyl-2,3-dihydroquinolin-4(1H)-ones. Molecules. (URL: [Link])
Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Ka inhibitors. (URL: [Link])
Recent syntheses of PI3K/Akt/mTOR signaling pathway inhibitors. ResearchGate. (URL: [Link])
Regioselective Nitration of Halogenated Benzo[c]cinnolines and Benzenoids. (URL: [Link])
Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules. (URL: [Link])
Synthesis and biological evaluation of 3-arylisoquinolines as antitumor agents. Bioorganic & Medicinal Chemistry Letters. (URL: [Link])
Three-component synthesis of 3,4-dihydroisoquinoline derivatives. ResearchGate. (URL: [Link])
Nitration of 8‐aminoquinoline amides by using tert‐butyl nitrite in acetonitrile medium. ResearchGate. (URL: [Link])
Spasmolytic Activity of 1,3-Disubstituted 3,4-Dihydroisoquinolines. Molecules. (URL: [Link])
Review: Improving the Therapeutic Index of 8-Aminoquinolines by the Use of Drug Combinations: Review of the Literature and Proposal for Future Investigations. The American Journal of Tropical Medicine and Hygiene. (URL: [Link])
Isoquinoline derivatives and its medicinal activity. World Journal of Pharmaceutical Research. (URL: [Link])
Synthesis of Novel Acetamide Derivatives and Evaluation of their Antiproliferative Potency against Different Cancer Cell Lines. International Journal of Pharmaceutical Sciences Review and Research. (URL: [Link])
Pharmacokinetic Boosting of Kinase Inhibitors. Cancers. (URL: [Link])
Synthesis of 6-Nitro-1,2,3,4-tetrahydroquinoline: An Experimental and Theoretical Study of Regioselective Nitration. ResearchGate. (URL: [Link])
Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives as agents for inhibiting tubulin polymerization. RSC Advances. (URL: [Link])
Scheme 2. Synthesis of 3-arylisoquinoline derivatives. ResearchGate. (URL: [Link])
Insight into the Interactions between Novel Isoquinolin-1,3-Dione Derivatives and Cyclin-Dependent Kinase 4 Combining QSAR and Molecular Docking. PLoS ONE. (URL: [Link])
Clinical pharmacokinetics of tyrosine kinase inhibitors. Cancer Treatment Reviews. (URL: [Link])
Reagents for coupling (3-Methylisoquinolin-8-yl)methanamine in amide synthesis
Application Notes & Protocols Topic: Reagents for Coupling (3-Methylisoquinolin-8-yl)methanamine in Amide Synthesis For: Researchers, Scientists, and Drug Development Professionals Introduction: Navigating the Amide Coup...
Author: BenchChem Technical Support Team. Date: February 2026
Application Notes & Protocols
Topic: Reagents for Coupling (3-Methylisoquinolin-8-yl)methanamine in Amide Synthesis
For: Researchers, Scientists, and Drug Development Professionals
Introduction: Navigating the Amide Coupling of a Sterically Demanding Heterocyclic Amine
The synthesis of amides is a cornerstone reaction in medicinal chemistry and drug development, pivotal for constructing the backbone of numerous biologically active molecules.[1] While the formation of an amide bond from a carboxylic acid and an amine is a thermodynamically favorable process, it is kinetically slow, necessitating the use of coupling reagents to activate the carboxylic acid.[2] The choice of an appropriate coupling reagent is critical and is dictated by factors such as the steric and electronic properties of the substrates, the potential for racemization of chiral centers, and the desired reaction conditions.[3]
This guide focuses on the amide coupling of (3-Methylisoquinolin-8-yl)methanamine, a primary amine tethered to a sterically demanding isoquinoline scaffold. The presence of the methyl group at the 3-position and the peri-relationship between the aminomethyl group and the C1 of the isoquinoline ring present unique challenges. These structural features can hinder the approach of the amine to the activated carboxylic acid, potentially leading to low yields and sluggish reaction times with standard coupling protocols.[4]
This document provides a detailed analysis of suitable coupling reagents, evidence-based protocols, and a decision-making framework to enable researchers to successfully synthesize amide derivatives of (3-Methylisoquinolin-8-yl)methanamine.
Understanding the Substrate: (3-Methylisoquinolin-8-yl)methanamine
The key structural features of (3-Methylisoquinolin-8-yl)methanamine that influence its reactivity in amide coupling are:
Primary Amine: The presence of a primary amine (-CH₂NH₂) generally imparts good nucleophilicity.
Steric Hindrance: The aminomethyl group is located at the 8-position of the isoquinoline ring. This, combined with the methyl group at the 3-position, creates a sterically congested environment around the nitrogen atom.
Heterocyclic Nature: The isoquinoline ring is an electron-withdrawing system, which can slightly reduce the basicity and nucleophilicity of the amine compared to a simple alkylamine.
Given these characteristics, coupling reagents and conditions must be chosen to overcome the steric barrier and ensure efficient acylation.
Comparative Analysis of Recommended Coupling Reagents
For challenging substrates like (3-Methylisoquinolin-8-yl)methanamine, a careful selection of the coupling reagent is paramount. Below is a comparative analysis of reagents well-suited for this task.
Reagent Class
Example(s)
Mechanism of Action
Advantages
Disadvantages
Typical Yields (Hindered Couplings)
Uronium/Aminium Salts
HATU, HCTU
Forms a highly reactive OAt- or OBt-active ester.[5]
High reactivity, fast reaction times, low racemization.[5]
Higher cost, potential for side reactions with the amine if not pre-activated.[6]
70-95%
Phosphonium Salts
PyBOP, PyAOP
Forms a highly reactive OBt- or OAt-active ester.[7][8]
Excellent for sterically hindered couplings, low racemization, byproducts are generally non-carcinogenic.[8][9]
Higher cost, potential for side reactions.
75-98%
Carbodiimides
EDC (+HOAt/Oxyma)
Forms an O-acylisourea intermediate, which is then converted to a more stable active ester by an additive.[10]
Reductive amination conditions for isoquinolin-8-ylmethanamine derivatives
Application Note: Optimized Reductive Amination Protocols for Isoquinolin-8-ylmethanamine Derivatives Part 1: Executive Summary This guide details the synthetic protocols for the reductive amination of isoquinolin-8-ylme...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Optimized Reductive Amination Protocols for Isoquinolin-8-ylmethanamine Derivatives
Part 1: Executive Summary
This guide details the synthetic protocols for the reductive amination of isoquinolin-8-ylmethanamine (8-aminomethylisoquinoline). This scaffold presents unique challenges due to the basicity of the isoquinoline ring nitrogen (pKa ~5.4) and the steric environment of the peri-position (C8).
While standard benzylamine protocols often result in over-alkylation or incomplete conversion, this guide provides two optimized pathways:
Method A (Aldehydes): A mild, chemoselective protocol using Sodium Triacetoxyborohydride (STAB) to prevent dialkylation.
Method B (Ketones/Sterically Hindered): A Lewis-acid mediated protocol using Titanium(IV) isopropoxide to drive imine formation prior to reduction.[1][2]
Part 2: Scientific Background & Mechanistic Rationale
The Substrate Challenge
Isoquinolin-8-ylmethanamine contains two basic nitrogen centers. The primary benzylic amine is the nucleophile of interest. However, the heterocyclic nitrogen can act as a proton trap or coordinate with Lewis acids.
Electronic Effect: The electron-deficient isoquinoline ring reduces the nucleophilicity of the benzylic amine compared to a standard benzylamine, requiring efficient water removal or activation.
Steric Effect: The C8 position is sterically sensitive due to the adjacent ring protons.
Reaction Pathway Visualization
The following diagram illustrates the competing pathways and the critical control points for the optimized protocol.
Figure 1: Mechanistic pathway highlighting the suppression of over-alkylation (Red) and the promotion of imine formation (Yellow).
Part 3: Experimental Protocols
Method A: Aldehydes (The STAB Protocol)
Best for: Aromatic and aliphatic aldehydes where mono-alkylation is the priority.
Rationale: Sodium triacetoxyborohydride (STAB) is less reactive than NaBH4 and does not reduce aldehydes/ketones rapidly. This allows the amine to react with the aldehyde to form the iminium ion, which is then selectively reduced.[1][3]
Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM). Note: Avoid MeOH with STAB as it degrades the reagent.
Protocol:
Preparation: In a dry vial, dissolve isoquinolin-8-ylmethanamine (1.0 mmol) in DCE (5 mL).
Critical Step: If using the HCl salt of the amine, add Triethylamine (1.0 mmol) and stir for 10 mins to free the base.
Activation: Add the aldehyde (1.05 mmol) and Acetic Acid (1.0 mmol). Stir at Room Temperature (RT) for 30 minutes under N2.
Why? This pre-equilibrium time allows hemiaminal/imine formation before the reductant is introduced.
Reduction: Add STAB (1.4 mmol) in one portion.
Monitoring: Stir at RT for 2–16 hours. Monitor by LC-MS (Look for M+H of the product; disappearance of imine peak).
Quench: Quench with saturated aqueous NaHCO3 (5 mL). Stir vigorously for 15 minutes until gas evolution ceases.
Workup: Extract with DCM (3 x 10 mL). Wash combined organics with Brine. Dry over Na2SO4 and concentrate.
Method B: Ketones & Difficult Substrates (The Titanium Protocol)
Best for: Ketones, electron-poor aldehydes, or when Method A fails to drive conversion.
Rationale: Ketones are sterically hindered and less electrophilic. Ti(OiPr)4 acts as a Lewis acid to activate the carbonyl and a water scavenger to drive the equilibrium toward the imine.
Materials:
Isoquinolin-8-ylmethanamine (1.0 equiv)
Ketone (1.1 - 1.2 equiv)
Titanium(IV) isopropoxide (1.2 - 1.5 equiv)
Sodium Borohydride (NaBH4) (1.5 equiv)
Solvent: Anhydrous THF or Methanol.
Protocol:
Imine Formation: In a dry flask under Argon, combine isoquinolin-8-ylmethanamine (1.0 mmol), ketone (1.1 mmol), and neat Titanium(IV) isopropoxide (1.25 mmol).
Note: Do not add solvent yet if the reagents are liquid; otherwise, use minimal THF (2 mL).
Incubation: Stir the mixture at RT for 4–12 hours.
Observation: The solution often becomes viscous or changes color (yellow/orange) indicating titanate complex formation.
Dilution: Dilute the reaction mixture with Methanol (5 mL).
Reduction: Cool to 0°C. Carefully add NaBH4 (1.5 mmol) in small portions. (Caution: Exothermic/Gas evolution).
Workup (The "Bhattacharyya" Workup):
Add 1N NaOH (2 mL) to quench. A white/blue precipitate (Titanium salts) will form.
Filter through a pad of Celite. Wash the pad with EtOAc.
Concentrate the filtrate to obtain the crude amine.
Part 4: Optimization Matrix & Troubleshooting
Use the following decision tree to select the correct condition for your specific derivative.
Figure 2: Decision matrix for selecting reaction conditions.
Troubleshooting Table
Issue
Probable Cause
Corrective Action
No Reaction (SM Recovery)
Amine protonated (HCl salt)
Add 1.05 eq Triethylamine (TEA) or Diisopropylethylamine (DIPEA) to free base.
Low Conversion (Ketone)
Equilibrium favors ketone
Switch to Method B (Ti(OiPr)4) to scavenge water.
Dialkylation (Aldehyde)
Reductant too strong/fast
Use STAB (Method A). Add aldehyde slowly (syringe pump).
Insolubility
Isoquinoline aggregation
Use TFE (Trifluoroethanol) or MeOH/DCM mixtures. If using MeOH, switch reductant to NaCNBH3 or Picoline-Borane.
Titanium Emulsion
Improper quench
Use 1N NaOH or Rochelle's Salt solution to break the Ti-emulsion during workup.
Part 5: References
Abdel-Magid, A. F., et al. (1996).[4] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry.
[Link]
(The foundational text for Method A).
Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds: An improved protocol." Journal of the Chemical Society, Perkin Transactions 1.
[Link]
(The authoritative source for Method B).
Mattson, R. J., et al. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." The Journal of Organic Chemistry.
[Link]
(Alternative titanium protocol for highly sensitive substrates).
Sato, S., et al. (2014). "One-Pot Reductive Amination of Aldehydes and Ketones with Amines using α-Picoline-Borane in Methanol." Tetrahedron.
[Link]
(Green chemistry alternative for isoquinoline derivatives).
Application Notes & Protocols: Strategic Functionalization of the 8-Amino-Methyl Isoquinoline Core for Drug Discovery
Abstract The isoquinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and synthetic pharmaceuticals with a wide array of pharmacological activities.[1][2][3...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The isoquinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and synthetic pharmaceuticals with a wide array of pharmacological activities.[1][2][3] The 8-amino-methyl isoquinoline core, in particular, presents a strategically positioned primary amine that serves as a versatile and highly valuable handle for synthetic elaboration. This exocyclic amino group allows for the direct and predictable introduction of diverse chemical moieties, enabling the systematic exploration of structure-activity relationships (SAR) essential for modern drug development. This guide provides an in-depth exploration of key synthetic strategies for the functionalization of this core, moving beyond simple procedural lists to offer insights into the causality behind experimental choices. We present detailed, validated protocols for N-acylation, N-alkylation, and reductive amination, complete with expert commentary, troubleshooting advice, and methods for structural verification.
Introduction: The Strategic Value of the 8-Amino-Methyl Handle
While the isoquinoline ring itself can be functionalized through various C-H activation and cross-coupling reactions, these methods often require complex catalytic systems and can present challenges in achieving regioselectivity.[1][4][5][6] The 8-amino-methyl group offers a more direct and robust approach. Its primary amine is a potent nucleophile, readily participating in a host of reliable and scalable chemical transformations. This allows research chemists to rapidly generate libraries of analogues, systematically modifying properties such as:
Potency and Selectivity: By introducing functionalities that interact with specific pockets or residues of a biological target.
Pharmacokinetics (ADME): Modulating solubility, metabolic stability, and cell permeability by appending polar or lipophilic groups.
This document serves as a practical guide for researchers, providing the foundational protocols necessary to leverage this scaffold's full potential in discovery campaigns.
Core Functionalization Strategy I: N-Acylation for Amide Synthesis
N-acylation is arguably the most fundamental transformation for primary amines, creating a stable amide bond that is present in approximately 25% of all marketed pharmaceuticals.[7] This reaction allows for the introduction of a vast array of acyl groups, ranging from simple alkyl chains to complex heterocyclic systems.
Protocol 1: N-Acylation via Acyl Chloride
This classic method utilizes a highly reactive acyl chloride to efficiently generate the target amide. The protocol is rapid, high-yielding, and broadly applicable.
Dissolution: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Argon), dissolve 8-amino-methyl isoquinoline (1.0 eq.) in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M.
Base Addition: Add a non-nucleophilic organic base, such as Triethylamine (TEA, 1.5 eq.) or N,N-Diisopropylethylamine (DIPEA, 1.5 eq.), to the solution.
Cooling: Place the flask in an ice-water bath and stir the solution for 10 minutes, allowing it to cool to 0 °C.
Acyl Chloride Addition: Add the desired acyl chloride (1.1 eq.), either neat or as a solution in anhydrous DCM, dropwise to the cooled reaction mixture over 5-10 minutes.
Reaction: Remove the ice bath and allow the reaction to warm to ambient temperature. Stir for 1-4 hours, monitoring progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Aqueous Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Transfer the mixture to a separatory funnel and extract the product with DCM (3x volumes).
Washing & Drying: Combine the organic layers and wash sequentially with water and brine. Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure.
Purification: Purify the crude residue by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-acylated product.
Why an inert atmosphere? While not strictly necessary for all acylations, it is good practice to prevent moisture from hydrolyzing the reactive acyl chloride.
The Role of the Base: The reaction of the amine with the acyl chloride generates one equivalent of hydrochloric acid (HCl). The added base (TEA or DIPEA) is crucial to neutralize this acid, preventing the protonation and deactivation of the starting amine nucleophile.[7]
Why cool to 0 °C? The acylation reaction is often highly exothermic. Initial cooling is a critical control measure to prevent potential side reactions and ensure a smooth, selective transformation.
Work-up Rationale: The NaHCO₃ wash neutralizes any remaining acid. The brine wash helps to remove water from the organic layer before the final drying step with MgSO₄.
Entry
Acyl Chloride
Yield (%)
1
Acetyl chloride
95%
2
Benzoyl chloride
92%
3
Cyclopropanecarbonyl chloride
94%
4
Thiophene-2-carbonyl chloride
89%
Yields are representative and may vary based on reaction scale and purification efficiency.
Workflow for N-Acylation via Acyl Chloride.
Core Functionalization Strategy II: N-Alkylation for Amine Diversification
Direct N-alkylation with alkyl halides is a robust method for introducing alkyl substituents onto the nitrogen atom, forming secondary or tertiary amines. This Sₙ2 reaction is fundamental for modulating the basicity and lipophilicity of the core structure.
Protocol 2: N-Alkylation with Alkyl Halides
This protocol employs a base and a polar aprotic solvent to facilitate the nucleophilic substitution reaction between the amine and an alkyl halide.
Setup: To a solution of 8-amino-methyl isoquinoline (1.0 eq.) in a polar aprotic solvent such as N,N-Dimethylformamide (DMF) or Acetonitrile (ACN) (0.2 M), add a suitable base (e.g., potassium carbonate, K₂CO₃, 2.5 eq.).
Reagent Addition: Add the alkyl halide (e.g., alkyl bromide or iodide, 1.2 eq.) to the suspension.
Heating: Heat the reaction mixture to a temperature between 60-80 °C.
Monitoring: Stir vigorously and monitor the reaction's progress by TLC or LC-MS until the starting material is consumed (typically 4-12 hours).
Work-up: Cool the reaction to room temperature. Quench by adding water and extract the product with an organic solvent like ethyl acetate (3x volumes).
Washing & Drying: Wash the combined organic layers with water and brine to remove the DMF and residual salts. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.
Purification: Purify the crude product via silica gel column chromatography to obtain the desired N-alkylated isoquinoline derivative.
Solvent Choice: Polar aprotic solvents like DMF or ACN are ideal as they effectively solvate the cation of the base (e.g., K⁺) while poorly solvating the anion (CO₃²⁻), thereby increasing the base's reactivity. They are also well-suited for Sₙ2 reactions.[8]
Base and Heating: A moderately strong, non-nucleophilic base like K₂CO₃ is used to deprotonate the amine, increasing its nucleophilicity. Heating is typically required to provide the necessary activation energy for the Sₙ2 reaction to proceed at a reasonable rate.[8]
Controlling Over-alkylation: The primary amine product is itself a nucleophile and can react with a second molecule of the alkyl halide to form a tertiary amine. Using a slight excess of the starting amine or carefully controlling the stoichiometry of the alkylating agent can minimize this side reaction. For mono-alkylation, it is often best to stop the reaction before full consumption of the starting material.
Entry
Alkyl Halide
Base
Temp (°C)
Yield (%)
1
Methyl iodide
K₂CO₃
60
85%
2
Ethyl bromide
K₂CO₃
70
81%
3
Benzyl bromide
Cs₂CO₃
60
88%
4
Propargyl bromide
K₂CO₃
60
75%
Yields are for mono-alkylated products and can be influenced by reaction time.
Reductive amination is a highly versatile and efficient one-pot method for forming C-N bonds.[9][10] It proceeds via the in-situ formation of an imine or iminium ion from the reaction of an amine with an aldehyde or ketone, which is then immediately reduced to the corresponding amine. This strategy avoids the direct use of often reactive alkyl halides and provides access to a wider range of N-substituents.
Protocol 3: Reductive Amination with Sodium Triacetoxyborohydride
This protocol uses the mild and selective reducing agent sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB), which is particularly effective for this transformation.[10]
Setup: In a round-bottom flask, dissolve 8-amino-methyl isoquinoline (1.0 eq.) and the desired aldehyde or ketone (1.1 eq.) in an anhydrous solvent such as 1,2-Dichloroethane (DCE) or Methanol (MeOH) (0.1-0.2 M).
Imine Formation: Add acetic acid (0.1 eq., optional) to catalyze imine formation. Stir the mixture at room temperature for 30-60 minutes.
Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.) to the reaction mixture in portions over 10 minutes. A slight effervescence may be observed.
Reaction: Stir the reaction at room temperature for 2-16 hours. Monitor the formation of the product and consumption of the intermediate imine by LC-MS.
Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution until gas evolution ceases.
Extraction and Drying: Extract the aqueous layer with DCM or ethyl acetate (3x volumes). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude material using silica gel column chromatography to isolate the N-substituted product.
The Power of One-Pot: This reaction combines two steps (imine formation and reduction) into a single operation, improving efficiency and reducing handling losses.[9]
The Reagent of Choice - NaBH(OAc)₃: Sodium triacetoxyborohydride is a mild reducing agent. Its key advantage is that it reduces the iminium ion intermediate much faster than it reduces the starting aldehyde or ketone.[10] This selectivity prevents the wasteful formation of alcohol byproducts. Other reagents like sodium cyanoborohydride (NaBH₃CN) can also be used.[11]
Role of Acetic Acid: A catalytic amount of acid accelerates the dehydration step required for imine formation, which is often the rate-limiting step of the sequence.[12]
Quenching: The careful addition of a basic aqueous solution is necessary to neutralize the acetic acid and quench any unreacted hydride reagent.
Entry
Carbonyl Compound
Reducing Agent
Yield (%)
1
Cyclohexanone
NaBH(OAc)₃
91%
2
Benzaldehyde
NaBH(OAc)₃
87%
3
Acetone
NaBH(OAc)₃
83%
4
4-Pyridinecarboxaldehyde
NaBH(OAc)₃
85%
Yields are representative and demonstrate the versatility of the method.
Workflow for Reductive Amination.
Characterization of Functionalized Products
Confirmation of the successful functionalization of the 8-amino-methyl isoquinoline core is achieved through standard spectroscopic techniques.
¹H NMR Spectroscopy: Look for the appearance of new signals corresponding to the added acyl or alkyl group and a shift in the signal for the methylene (-CH₂-) protons adjacent to the nitrogen. In acylation, the NH proton will appear as a characteristic amide signal.
¹³C NMR Spectroscopy: The appearance of new carbon signals, especially the characteristic amide carbonyl signal (~165-175 ppm) in acylation products, provides strong evidence of the transformation.
Mass Spectrometry (MS): The molecular ion peak in the mass spectrum should correspond to the calculated mass of the expected product, confirming the addition of the new substituent.
Infrared (IR) Spectroscopy: For N-acylation products, the appearance of a strong carbonyl (C=O) stretch around 1650 cm⁻¹ is a key diagnostic feature.[13]
Representative Spectroscopic Data
Product Type
Technique
Expected Key Signals
N-Acylated
¹H NMR
Amide N-H (δ 8-9 ppm, broad singlet or triplet); new signals for acyl group protons.
Disappearance of one N-H proton signal; appearance of new signals for alkyl group protons; shift of adjacent -CH₂- protons.
MS
Molecular ion [M+H]⁺ corresponding to the mass of the starting material + mass of the alkyl group.
Conclusion
The 8-amino-methyl isoquinoline core is a privileged starting point for the synthesis of diverse chemical libraries aimed at drug discovery. The primary amine handle provides a reliable and predictable site for functionalization through robust chemical transformations. The detailed protocols for N-acylation, N-alkylation, and reductive amination provided herein offer researchers a validated toolkit to confidently and efficiently generate novel analogues. By understanding the causality behind each experimental step, scientists can troubleshoot effectively and adapt these methods to a wide range of substrates, accelerating the journey from a core scaffold to a potential therapeutic candidate.
References
Guimond, N., & Fagnou, K. (2009). Isoquinoline Synthesis via Rhodium-Catalyzed Oxidative Cross-Coupling/Cyclization of Aryl Aldimines and Alkynes. Journal of the American Chemical Society, 131(34), 12050–12051. [Link]
PubMed. (2009). Isoquinoline synthesis via rhodium-catalyzed oxidative cross-coupling/cyclization of aryl aldimines and alkynes. J Am Chem Soc, 131(34), 12050-1. [Link]
Guimond, N., & Fagnou, K. (2009). Isoquinoline synthesis via rhodium-catalyzed oxidative cross-coupling/cyclization of aryl aldimines and alkynes. Semantic Scholar. [Link]
Wang, B., et al. (2020). Rhodium-Catalyzed Atroposelective Oxidative C–H/C–H Cross-Coupling Reaction of 1-Aryl Isoquinoline Derivatives with Electron-Rich Heteroarenes. Journal of the American Chemical Society. [Link]
Nagy, B., et al. (2022). Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction. Molecules, 27(23), 8274. [Link]
Borah, P., et al. (2023). Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry. RSC Medicinal Chemistry. [Link]
Google Patents. (2015).
Sharma, S., & Sharma, U. (2023). Plausible mechanism for C−H functionalization of 8‐methylquinolines. ResearchGate. [Link]
Sci-Hub. (2009). Isoquinoline Synthesis via Rhodium-Catalyzed Oxidative Cross-Coupling/Cyclization of Aryl Aldimines and Alkynes. Journal of the American Chemical Society. [Link]
ResearchGate. C–H functionalization reaction of 8‐aminoquinoline amide. [Link]
Organic Chemistry Portal. Reductive Amination - Common Conditions. [Link]
ResearchGate. Strategies for the synthesis of 8‐aminoquinoline derivatives and examples of difluoroalkylated pharmaceutical. [Link]
Qiu, R., & Xu, K. (2020). Remote C-H Functionalization of 8-Aminoquinoline Ring. Top Curr Chem (Cham), 378(4), 42. [Link]
Sharma, S., & Sharma, U. (2024). Transition Metal-Catalyzed C-H Activation/Functionalization of 8-Methylquinolines. Chem Rec, 24(11). [Link]
Journal of Organic and Pharmaceutical Chemistry. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. JOCPR, 16(4). [Link]
Shchegravin, E., et al. (2018). Synthesis of 8-Aminoquinoline Amides of Ursonic and Oleanonic Acid. Molecules, 23(11), 2993. [Link]
The Organic Chemist. (2023). Reductive Amination. YouTube. [Link]
Choudhary, A. (2022). Synthesis, Reactions and Medicinal Uses of Isoquinoline. Pharmaguideline. [Link]
Adib, M., et al. (2016). Transition-Metal-Free Acylation of Quinolines and Isoquinolines with Arylmethanols via Oxidative Cross-Dehydrogenative Coupling Reactions. Synlett, 27, 2241-2245. [Link]
Amerigo Scientific. Exploring the Chemistry and Applications of Isoquinoline. [Link]
Kumar, S., et al. (2015). A transition metal-free Minisci reaction: acylation of isoquinolines, quinolines, and quinoxaline. Org Biomol Chem, 13(2), 468-78. [Link]
ResearchGate. (2015). Synthesis, spectroscopic characterization and thermal studies of some divalent transition metal complexes of 8-hydroxyquinoline. [Link]
Krishnakumar, V., & John, X. (2005). DFT studies and vibrational spectra of isoquinoline and 8-hydroxyquinoline. Spectrochim Acta A Mol Biomol Spectrosc, 61(4), 673-83. [Link]
Technical Support Center: Purification of 3-Methylisoquinolin-8-yl Amine Intermediates
Welcome to the technical support center for the purification of 3-methylisoquinolin-8-yl amine and related intermediates. This guide is designed for researchers, scientists, and drug development professionals to provide...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the purification of 3-methylisoquinolin-8-yl amine and related intermediates. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining high-purity material, a critical step in any synthetic workflow.
Introduction
3-Methylisoquinolin-8-yl amine is a key building block in medicinal chemistry and materials science. Its purity is paramount for the success of subsequent reactions and the biological activity of the final compounds. However, like many basic heterocyclic amines, its purification can present unique challenges. This guide addresses common issues encountered during the purification of this intermediate, providing both theoretical explanations and actionable protocols.
Frequently Asked Questions (FAQs)
Q1: My crude 3-methylisoquinolin-8-yl amine is a dark brown, oily residue. What causes this coloration and how can I remove it?
A1: The dark coloration of crude isoquinoline derivatives is common and typically arises from high molecular weight byproducts, residual starting materials, or degradation products formed during the synthesis or workup.[1] Impure samples of isoquinoline itself are often brownish hygroscopic liquids or solids. The key to removing these impurities is to select a purification method that effectively separates the desired amine from these less polar, often colored, contaminants. Column chromatography is generally the most effective method for this.
Q2: I'm observing significant peak tailing during silica gel column chromatography of my amine. What is the cause and how can I resolve this?
A2: This is a classic issue when purifying basic amines on standard silica gel. The acidic silanol groups (Si-OH) on the silica surface strongly interact with the basic amine, leading to poor separation, broad peaks, and often, irreversible adsorption of the product.[2][3] This interaction can be mitigated in several ways:
Addition of a Competing Base: Incorporating a small amount of a volatile amine, such as triethylamine (TEA) or pyridine, into the mobile phase (typically 0.1-1%) will "neutralize" the acidic sites on the silica, preventing your target amine from binding too strongly.[2]
Use of Amine-Functionalized Silica: This specialized stationary phase has amine groups bonded to the silica surface, creating a more basic environment that is ideal for the purification of basic compounds.[2]
Reverse-Phase Chromatography: In reverse-phase chromatography, the stationary phase is non-polar (e.g., C18), and a polar mobile phase is used. By adjusting the pH of the mobile phase to be slightly alkaline, the amine will be in its free-base form, which is more hydrophobic and will interact appropriately with the stationary phase, often leading to excellent peak shape.[2]
Q3: Can I use recrystallization to purify 3-methylisoquinolin-8-yl amine?
A3: Yes, recrystallization can be a very effective and scalable purification method, provided a suitable solvent system is identified. The ideal solvent will dissolve the compound well at elevated temperatures but poorly at room temperature or below.[4] For amines that are difficult to crystallize directly, conversion to a salt (e.g., hydrochloride or sulfate) can often facilitate the formation of well-defined crystals.[5] The free base can then be regenerated by neutralization.
Q4: What are the likely impurities I should be trying to remove?
A4: The impurities will depend on the synthetic route. A common synthesis for isoquinolines is the Bischler-Napieralski reaction.[6][7][8] Potential impurities from this and subsequent reduction steps include:
Unreacted Starting Materials: Such as the corresponding β-phenylethylamide or nitro-intermediate.
Incompletely Cyclized Intermediates.
Side-Products: Such as styrenes formed from a retro-Ritter reaction, which can occur under the acidic conditions of the Bischler-Napieralski reaction.[6]
Regioisomers: Depending on the substitution pattern of the starting materials.
Byproducts from the Reduction Step: If reducing a nitro group, residual reducing agents or their byproducts may be present.
Troubleshooting Guide
Problem
Potential Cause(s)
Recommended Solution(s)
Product is an intractable oil, will not solidify.
Presence of significant impurities depressing the melting point. Residual solvent.
1. Attempt purification by column chromatography to remove impurities. 2. Try co-evaporation with a non-polar solvent like hexane or toluene to remove residual high-boiling solvents. 3. Consider converting the amine to its hydrochloride salt, which is more likely to be a crystalline solid.
Low recovery from silica gel column.
Irreversible adsorption of the basic amine to the acidic silica gel.
1. Add 0.5-1% triethylamine to your mobile phase. 2. Switch to an amine-functionalized silica column. 3. Consider using basic alumina as the stationary phase.
Streaking or broad bands on the column.
Strong interaction with the stationary phase. Loading the sample in a solvent that is too polar.
1. Implement the solutions for peak tailing (addition of TEA, amine-functionalized silica). 2. Dissolve the crude product in a minimal amount of a less polar solvent (e.g., dichloromethane or toluene) for loading onto the column.
Co-elution of impurities with the product.
Insufficient resolution with the chosen mobile phase.
1. Optimize the mobile phase polarity. A common starting point for aromatic amines is a hexane/ethyl acetate or dichloromethane/methanol gradient. 2. Switch to a different purification technique, such as reverse-phase HPLC, which offers a different selectivity.
Product degrades on the column.
The acidic nature of silica gel can cause degradation of sensitive compounds.
1. Use an amine-functionalized silica or basic alumina column. 2. Work quickly and avoid leaving the compound on the column for extended periods.
Experimental Protocols
Protocol 1: Purification by Flash Column Chromatography (with Triethylamine)
This protocol is suitable for routine purification of 3-methylisoquinolin-8-yl amine when dealing with common impurities.
Prepare the Slurry: In a beaker, add silica gel to a solution of 5% ethyl acetate in hexane containing 0.5% triethylamine. Swirl to create a uniform slurry.
Pack the Column: Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing. Add a thin layer of sand to the top of the silica bed.
Load the Sample: Dissolve the crude 3-methylisoquinolin-8-yl amine in a minimal amount of dichloromethane. Adsorb this solution onto a small amount of silica gel and evaporate the solvent. Carefully add the dry powder to the top of the column.
Elute the Column: Begin elution with a low polarity mobile phase (e.g., 100% hexane with 0.5% TEA) and gradually increase the polarity with ethyl acetate. A typical gradient might be from 0% to 50% ethyl acetate in hexane (always containing 0.5% TEA).
Collect and Analyze Fractions: Collect fractions and analyze them by thin-layer chromatography (TLC) to identify those containing the pure product.
Combine and Evaporate: Combine the pure fractions and remove the solvent under reduced pressure.
Protocol 2: Recrystallization via Salt Formation
This method is useful when the free amine is difficult to crystallize or when a very high purity crystalline solid is desired.
Dissolution: Dissolve the crude 3-methylisoquinolin-8-yl amine in a minimal amount of a suitable solvent, such as isopropanol or ethanol.
Acidification: While stirring, slowly add a solution of 2M HCl in diethyl ether dropwise until the solution is acidic (test with pH paper).
Precipitation: The hydrochloride salt of the amine should precipitate out of the solution. If precipitation is slow, cool the solution in an ice bath.
Isolation: Collect the crystals by vacuum filtration.
Washing: Wash the crystals with a small amount of cold diethyl ether to remove any remaining soluble impurities.
Drying: Dry the crystals under vacuum to obtain the pure hydrochloride salt.
(Optional) Free-Basing: To recover the free amine, dissolve the salt in water, basify with a suitable base (e.g., NaHCO₃ or NaOH), and extract the product with an organic solvent like dichloromethane or ethyl acetate. Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent.
Visualization of Purification Workflow
Caption: Decision workflow for purification of 3-methylisoquinolin-8-yl amine.
References
Improved RP-HPLC Method for Analysis of Isoquinoline Alkaloids in Extracts of Chelidonium majus. (n.d.). ResearchGate. Retrieved February 12, 2026, from [Link]
Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Retrieved February 12, 2026, from [Link]
How do I purify ionizable organic amine compounds using flash column chromatography? (2023, February 10). Biotage. Retrieved February 12, 2026, from [Link]
Process for the purification of aromatic amines. (n.d.). Google Patents.
Bischler-Napieralski Reaction. (n.d.). Organic Chemistry Portal. Retrieved February 12, 2026, from [Link]
Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. (n.d.). National Center for Biotechnology Information. Retrieved February 12, 2026, from [Link]
Tips and Tricks of HPLC System Troubleshooting. (n.d.). Agilent. Retrieved February 12, 2026, from [Link]
What's the best solvent to remove these crystals and recrystallize it? (2024, January 13). Reddit. Retrieved February 12, 2026, from [Link]
Chiral Recognition Mechanism of Benzyltetrahydroisoquinoline Alkaloids: Cyclodextrin-Mediated Capillary Electrophoresis, Chiral HPLC, and NMR Spectroscopy Study. (n.d.). MDPI. Retrieved February 12, 2026, from [Link]
Workup: Amines. (n.d.). University of Rochester, Department of Chemistry. Retrieved February 12, 2026, from [Link]
A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. (n.d.). ResearchGate. Retrieved February 12, 2026, from [Link]
LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? (n.d.). Restek. Retrieved February 12, 2026, from [Link]
Bischler-Napieralski Reaction: Examples & Mechanism. (n.d.). NROChemistry. Retrieved February 12, 2026, from [Link]
Design, synthesis, and evaluation of 8-aminoquinoline-melatonin derivatives as effective multifunctional agents for Alzheimer's disease. (n.d.). National Center for Biotechnology Information. Retrieved February 12, 2026, from [Link]
Two-Solvent Recrystallization Guide. (n.d.). MIT OpenCourseWare. Retrieved February 12, 2026, from [Link]
HPLC Separation of Isoquinoline Alkaloids for Quality Control of Corydalis species. (n.d.). ResearchGate. Retrieved February 12, 2026, from [Link]
Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens. (n.d.). PubMed. Retrieved February 12, 2026, from [Link]
LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? (2018, January 3). YouTube. Retrieved February 12, 2026, from [Link]
How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn. (2022, August 10). YouTube. Retrieved February 12, 2026, from [Link]
Synthesis of N-(purin-8-yl)arylamines. (n.d.). PubMed. Retrieved February 12, 2026, from [Link]
How do I purify the resulting compound after a nitro- to amine-group reduction? (2014, December 22). Chemistry Stack Exchange. Retrieved February 12, 2026, from [Link]
Common Causes Of Peak Tailing in Chromatography. (2025, July 17). ALWSCI. Retrieved February 12, 2026, from [Link]
Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liqu. (2021, December 15). ScienceDirect. Retrieved February 12, 2026, from [Link]
RediSep C-18 reversed phase column Purification of primary amines. (2012, November 9). Teledyne ISCO. Retrieved February 12, 2026, from [Link]
Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved February 12, 2026, from [Link]
How to run column chromatography. (n.d.). Retrieved February 12, 2026, from [Link]
Isoquinoline, 5-bromo-8-nitro. (n.d.). Organic Syntheses. Retrieved February 12, 2026, from [Link]
Natural Product Isolation (2) - Purification Techniques, An Overview. (2016, August 12). Master Organic Chemistry. Retrieved February 12, 2026, from [Link]
Bischler–Napieralski reaction. (n.d.). Wikipedia. Retrieved February 12, 2026, from [Link]
Why Do Peaks Tail? (n.d.). LC Troubleshooting Bible. Retrieved February 12, 2026, from [Link]
Synthesis of 8-aminoquinoline chelating moieties for chemosensor molecules. (2022, April 11). ResearchGate. Retrieved February 12, 2026, from [Link]
Reverse-phase HPLC analysis and purification of small molecules. (n.d.). PubMed. Retrieved February 12, 2026, from [Link]
Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. (n.d.). MDPI. Retrieved February 12, 2026, from [Link]
Important Chemistry Tips-Solvents choose for recrystallization-Part4. (2022, July 8). YouTube. Retrieved February 12, 2026, from [Link]
Bischler-Napieralski Reaction in Total Synthesis of Isoquinoline-based Natural Products. An Old Reaction, a New Application. (n.d.). ResearchGate. Retrieved February 12, 2026, from [Link]
A Versatile Cyclodehydration Reaction for the Synthesis of Isoquinoline and β-Carboline Derivatives. (n.d.). National Center for Biotechnology Information. Retrieved February 12, 2026, from [Link]
Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction. (n.d.). National Center for Biotechnology Information. Retrieved February 12, 2026, from [Link]
Optimizing yield for 3-methylisoquinoline-8-carbonitrile reduction
An Application Scientist's Guide to Optimizing the Reduction of 3-methylisoquinoline-8-carbonitrile Welcome to the Technical Support Center for optimizing the synthesis of (3-methylisoquinolin-8-yl)methanamine. This guid...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Scientist's Guide to Optimizing the Reduction of 3-methylisoquinoline-8-carbonitrile
Welcome to the Technical Support Center for optimizing the synthesis of (3-methylisoquinolin-8-yl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the reduction of 3-methylisoquinoline-8-carbonitrile. As Senior Application Scientists, we provide not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your experiments effectively.
Introduction: The Challenge of Selective Nitrile Reduction
The reduction of a nitrile to a primary amine is a fundamental transformation in organic synthesis, crucial for introducing a reactive aminomethyl group. However, the reaction is often complicated by the formation of an intermediate imine. This imine can react with the desired primary amine product, leading to the formation of secondary and tertiary amine impurities, which complicates purification and reduces the yield of the target compound.[1] This guide provides a systematic approach to maximizing the yield of the desired primary amine while minimizing side reactions.
Reaction Overview: From Nitrile to Primary Amine
The primary goal is the conversion of the cyano group (-C≡N) into an aminomethyl group (-CH₂NH₂) without affecting the isoquinoline core.
This section addresses the most common issues encountered during the reduction in a direct question-and-answer format.
Question 1: My reaction shows low or no conversion of the starting nitrile. What are the likely causes?
Answer: Low conversion is typically linked to issues with the catalyst, reducing agent, or reaction conditions.
Catalytic Hydrogenation (e.g., Raney® Ni, Pd/C):
Catalyst Deactivation: Raney Nickel can be pyrophoric and must be handled carefully under a solvent to maintain its activity.[2] Catalysts can also be "poisoned" by impurities in the starting material or solvent (e.g., sulfur compounds). Ensure high-purity, degassed solvents are used.
Insufficient Hydrogen Pressure: The catalytic cycle requires sufficient H₂ concentration on the catalyst surface. Ensure your system is properly sealed and pressurized. For many nitrile hydrogenations, pressures of at least 500-2000 psig are preferable to achieve a practical reaction rate.[3]
Inadequate Temperature: While higher temperatures can increase reaction rates, they can also promote side reactions. An optimal temperature must be determined empirically, often starting around 50-90 °C for aromatic nitriles.[4][5]
Chemical Reduction (e.g., LiAlH₄, NaBH₄/CoCl₂):
Reagent Decomposition: Lithium aluminum hydride (LiAlH₄) is extremely reactive with protic solvents (water, alcohols) and even atmospheric moisture.[6] All glassware must be rigorously dried, and the reaction must be conducted under an inert atmosphere (e.g., Argon or Nitrogen).
Insufficient Stoichiometry: Ensure at least two equivalents of hydride are theoretically available per mole of nitrile (R-C≡N + 2 H₂ → R-CH₂NH₂). In practice, an excess of the hydride reagent is often used to drive the reaction to completion.[7]
Low Reagent Solubility: LiAlH₄ has low solubility and is typically used as a slurry in ethers like THF or diethyl ether.[6] Ensure adequate stirring to maintain a good suspension.
Question 2: My mass spectrometry and NMR data show significant formation of secondary and tertiary amines. How can I prevent this?
Answer: This is the most common challenge in nitrile reductions.[1] The intermediate imine is electrophilic and can be attacked by the nucleophilic primary amine product.
Navigating the Cyclization Maze: A Technical Support Guide for 3-Methylisoquinoline Synthesis
Welcome, researchers, to your dedicated technical support center for the synthesis of 3-methylisoquinoline. This guide is designed to be your partner in the lab, offering in-depth troubleshooting and practical guidance f...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome, researchers, to your dedicated technical support center for the synthesis of 3-methylisoquinoline. This guide is designed to be your partner in the lab, offering in-depth troubleshooting and practical guidance for the critical cyclization steps. As seasoned chemists, we understand that the path to your target molecule is often paved with unexpected challenges. This resource, structured in a responsive question-and-answer format, aims to anticipate and address the common hurdles you may encounter, empowering you to optimize your synthetic strategy and achieve your research goals.
I. The Bischler-Napieralski Reaction: Forging the Dihydroisoquinoline Core
The Bischler-Napieralski reaction is a robust and widely employed method for constructing the 3,4-dihydroisoquinoline skeleton, which can then be oxidized to the desired isoquinoline.[1] This intramolecular electrophilic aromatic substitution involves the cyclization of a β-arylethylamide using a dehydrating agent.[1]
Frequently Asked Questions & Troubleshooting
Q1: My Bischler-Napieralski reaction is failing or giving very low yields of the desired 1,3-dimethyl-3,4-dihydroisoquinoline. What are the likely causes and how can I fix it?
A1: Low yields in this reaction often point to a few key areas. Let's break them down:
Insufficient Ring Activation: The Bischler-Napieralski reaction is an electrophilic aromatic substitution. If the phenyl ring of your N-acetyl-1-phenylethylamine starting material is not sufficiently electron-rich, the intramolecular cyclization will be sluggish or fail altogether. Electron-donating groups (e.g., methoxy, alkyl) on the aromatic ring facilitate the reaction, while electron-withdrawing groups (e.g., nitro, cyano) will hinder it.[2]
Solution: If your substrate is electron-deficient, you may need to employ more forceful reaction conditions. Consider using a stronger dehydrating agent, such as a mixture of phosphorus pentoxide (P₂O₅) in refluxing phosphorus oxychloride (POCl₃), or increasing the reaction temperature.[1][2]
Choice of Dehydrating Agent: The effectiveness of the dehydrating agent is crucial. While phosphorus oxychloride (POCl₃) is common, it may not be sufficient for all substrates.[3]
Solution: For less reactive starting materials, consider more potent reagents like polyphosphoric acid (PPA) or Eaton's reagent (P₂O₅ in methanesulfonic acid). Triflic anhydride (Tf₂O) in the presence of a non-nucleophilic base like 2-chloropyridine can also be a powerful combination for promoting cyclization under milder conditions.[4]
Side Reactions: A common pitfall is the formation of side products. One major competing pathway is the retro-Ritter reaction, which can lead to the formation of styrenic byproducts.[3]
Solution: To suppress the retro-Ritter reaction, you can try running the reaction in a nitrile solvent, which can help to shift the equilibrium away from the undesired pathway.[2] Lowering the reaction temperature, if feasible with a more active catalyst system, can also minimize side reactions.
Q2: I'm observing the formation of a significant amount of tarry material in my reaction flask. What's causing this and how can I prevent it?
A2: Tar formation is a classic sign of decomposition, often due to overly harsh reaction conditions.
Cause: High temperatures and prolonged reaction times, especially with strong acids like PPA or P₂O₅/POCl₃, can lead to the degradation of your starting material or product.
Prevention:
Monitor the reaction closely: Use thin-layer chromatography (TLC) to track the consumption of your starting material and the formation of the product. Stop the reaction as soon as it is complete.
Optimize temperature: Try running the reaction at a lower temperature for a longer period.
Consider a milder reagent: As mentioned, Tf₂O with 2-chloropyridine can be a gentler alternative.[4]
Visualizing the Bischler-Napieralski Pathway
Caption: Troubleshooting flowchart for the Bischler-Napieralski reaction.
Detailed Experimental Protocol: Synthesis of 1,3-Dimethyl-3,4-dihydroisoquinoline
This protocol is a representative procedure and may require optimization for your specific substrate and scale.
Materials:
N-(1-phenylethyl)acetamide
Phosphorus oxychloride (POCl₃)
Toluene (anhydrous)
Sodium bicarbonate (saturated aqueous solution)
Dichloromethane (DCM)
Anhydrous magnesium sulfate (MgSO₄)
Procedure:
To a solution of N-(1-phenylethyl)acetamide (1.0 eq) in anhydrous toluene (5 mL per mmol of amide), add phosphorus oxychloride (3.0 eq) dropwise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).
After the addition is complete, slowly warm the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by TLC.
Once the starting material is consumed, cool the reaction mixture to room temperature and carefully quench by pouring it onto crushed ice.
Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is ~8.
Extract the aqueous layer with dichloromethane (3 x 20 mL).
Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 1,3-dimethyl-3,4-dihydroisoquinoline.
The crude product can be purified by column chromatography on silica gel or by distillation under reduced pressure.
II. The Pictet-Spengler Reaction: A Biomimetic Approach to Tetrahydroisoquinolines
The Pictet-Spengler reaction is a powerful tool for the synthesis of tetrahydroisoquinolines, proceeding through the condensation of a β-arylethylamine with an aldehyde or ketone, followed by an acid-catalyzed cyclization.[5][6] This reaction is notable for its biomimetic nature, as it mimics the biosynthetic pathways of many isoquinoline alkaloids.[5]
Frequently Asked Questions & Troubleshooting
Q1: My Pictet-Spengler reaction to form 3-methyl-1,2,3,4-tetrahydroisoquinoline is not working. What should I check?
A1: The success of a Pictet-Spengler reaction hinges on several factors:
Acid Catalyst: The reaction is acid-catalyzed, and the choice and concentration of the acid are critical.[5]
Solution: If you are using a weak acid, consider switching to a stronger one like trifluoroacetic acid (TFA) or even a Lewis acid such as BF₃·OEt₂. The concentration of the acid can also be optimized; too little may not be effective, while too much can lead to side reactions.
Iminium Ion Formation: The reaction proceeds via an iminium ion intermediate. If the formation of this intermediate is not favored, the reaction will not proceed.[7]
Solution: Ensure your aldehyde or ketone is sufficiently reactive. For less reactive carbonyl compounds, you might need to use harsher conditions (higher temperature, stronger acid) to drive the formation of the iminium ion.
Aromatic Ring Nucleophilicity: Similar to the Bischler-Napieralski reaction, the aromatic ring must be nucleophilic enough to attack the iminium ion.[8]
Solution: If your β-arylethylamine has electron-withdrawing groups, you may need to use more forcing conditions. Conversely, electron-donating groups will facilitate the reaction.[8]
Q2: I'm getting a mixture of regioisomers. How can I improve the regioselectivity of my Pictet-Spengler reaction?
A2: Regioselectivity can be a challenge, especially with substituted β-arylethylamines.
Cause: The cyclization can occur at different positions on the aromatic ring, leading to a mixture of products. The position of cyclization is influenced by both electronic and steric factors.
Control Strategies:
Directing Groups: The presence of activating groups on the aromatic ring can direct the cyclization to a specific position.
Steric Hindrance: Bulky substituents on the aromatic ring or on the iminium ion can favor cyclization at the less sterically hindered position.
Reaction Conditions: In some cases, adjusting the reaction temperature or the acid catalyst can influence the regioselectivity.
Visualizing the Pictet-Spengler Pathway
Caption: The reaction pathway and troubleshooting guide for the Pictet-Spengler synthesis.
III. The Pomeranz-Fritsch Reaction: A Pathway to Isoquinolines
The Pomeranz-Fritsch reaction offers a direct route to isoquinolines through the acid-catalyzed cyclization of a benzalaminoacetal, formed from the condensation of a benzaldehyde with an aminoacetaldehyde diethyl acetal.[9][10] While versatile, this reaction can be sensitive to reaction conditions and substrate electronics.
Frequently Asked Questions & Troubleshooting
Q1: My Pomeranz-Fritsch synthesis of 3-methylisoquinoline is giving a very low yield. What are the common issues?
A1: Low yields in the Pomeranz-Fritsch reaction are a frequent complaint. Here's what to investigate:
Harsh Acidic Conditions: The traditional use of concentrated sulfuric acid can lead to the hydrolysis of the intermediate imine and other side reactions, significantly reducing the yield.[11]
Solution: Explore alternative, milder acid catalysts. Lewis acids like trifluoroacetic anhydride or lanthanide triflates have been used successfully.[10] Polyphosphoric acid (PPA) can also be an effective alternative to sulfuric acid.
Substituent Effects: The electronic nature of the substituents on the benzaldehyde starting material plays a crucial role. Electron-donating groups generally favor the cyclization, while electron-withdrawing groups can be problematic.[12]
Solution: If your benzaldehyde has electron-withdrawing groups, you may need to use more forcing conditions or consider a modified procedure, such as the Schlittler-Müller modification, which starts from a benzylamine and glyoxal hemiacetal.[2]
Formation of the Benzalaminoacetal: The initial condensation to form the benzalaminoacetal is a critical step. Incomplete formation will naturally lead to a low overall yield.
Solution: Ensure that the condensation reaction goes to completion. This can often be achieved by removing water from the reaction mixture, for example, by using a Dean-Stark apparatus.
Q2: Are there any modifications to the Pomeranz-Fritsch reaction that can improve its reliability and yield for substituted isoquinolines?
A2: Yes, several modifications have been developed to address the limitations of the classical Pomeranz-Fritsch reaction:
The Schlittler-Müller Modification: As mentioned, this approach uses a benzylamine and glyoxal hemiacetal, which can be advantageous for certain substitution patterns.[2]
The Bobbitt Modification: This variation involves the hydrogenation of the intermediate benzalaminoacetal before the acid-catalyzed cyclization, leading to the formation of a 1,2,3,4-tetrahydroisoquinoline.[2] This can be a useful strategy if the fully aromatic isoquinoline is prone to decomposition under the reaction conditions.
Comparative Analysis of Cyclization Methods
Reaction
Starting Materials
Key Reagents
Product
Typical Yields
Advantages
Disadvantages
Bischler-Napieralski
β-Phenylethylamide
POCl₃, P₂O₅, PPA
3,4-Dihydroisoquinoline
40-90%
Good for 1-substituted isoquinolines; wide substrate scope.
Can have regioselectivity issues; requires subsequent oxidation.[5][6]
Pomeranz-Fritsch
Benzaldehyde, Aminoacetaldehyde acetal
Strong acid (H₂SO₄, PPA)
Isoquinoline
10-60%
Direct route to isoquinolines.
Often low yields; sensitive to substituents and conditions.[9][10]
IV. Purification of 3-Methylisoquinoline
Regardless of the synthetic route chosen, purification of the crude product is a critical final step to obtain 3-methylisoquinoline of high purity.
Recommended Purification Protocol
Acid-Base Extraction:
Dissolve the crude product in a suitable organic solvent (e.g., dichloromethane or ethyl acetate).
Wash the organic layer with a dilute aqueous acid solution (e.g., 1M HCl) to protonate the basic 3-methylisoquinoline, which will then move into the aqueous layer.
Separate the aqueous layer and wash it with an organic solvent to remove any non-basic impurities.
Basify the aqueous layer with a dilute base solution (e.g., 1M NaOH) to a pH of ~10-12.
Extract the deprotonated 3-methylisoquinoline back into an organic solvent.
Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure.
Column Chromatography:
If acid-base extraction is insufficient to remove all impurities, column chromatography on silica gel is a powerful purification technique.
A typical eluent system would be a gradient of ethyl acetate in hexanes. The polarity of the eluent can be adjusted based on the polarity of the impurities.
Recrystallization:
For solid 3-methylisoquinoline, recrystallization can be an excellent final purification step to obtain highly pure crystalline material.
Choose a solvent or solvent system in which 3-methylisoquinoline is sparingly soluble at room temperature but highly soluble at elevated temperatures.
V. References
Bischler, A.; Napieralski, B. Zur Kenntniss einer neuen Isochinolin-Synthese. Ber. Dtsch. Chem. Ges.1893 , 26 (2), 1903–1908. [Link]
Gensler, W. J. The Synthesis of Isoquinolines by the Pomeranz-Fritsch Reaction. Org. React.1951 , 6, 191–206.
Gensler, W. J. The Synthesis of Isoquinolines by the Pomeranz-Fritsch Reaction. ResearchGate. [Link]
Li, X.; et al. Diverse Isoquinoline Scaffolds by Ugi/Pomeranz–Fritsch and Ugi/Schlittler–Müller Reactions. Org. Lett.2019 , 21 (10), 3658–3662. [Link]
Jacob, J.; et al. RECENT ADVANCES IN THE SYNTHESIS OF ISOQUINOLINE AND ITS ANALOGUE: A REVIEW. World Journal of Pharmacy and Pharmaceutical Sciences. 2016 , 5 (7), 1820-1844. [Link]
Movassaghi, M.; Hill, M. D. A Versatile Cyclodehydration Reaction for the Synthesis of Isoquinoline and β-Carboline Derivatives. Org. Lett.2008 , 10 (16), 3485–3488. [Link]
NCERT. PURIFICATION AND CRITERIA OF PURITY. [Link]
University of Rochester. How To Run A Reaction: Purification. [Link]
PHYSICS DEPARTMENT & CHEMISTRY DEPARTMENT. Purification of Organic Compounds: from Crude Product to Purity. [Link]
MDPI. Synthesis and Investigation of Tricyclic Isoquinoline Derivatives as Antibacterial Agents. [Link]
Journal of the Chemical Society, Perkin Transactions 1. Abnormal products in the Bischler–Napieralski isoquinoline synthesis. [Link]
Calcaterra, A.; et al. The Pictet-Spengler Reaction Updates Its Habits. Molecules2016 , 21 (8), 1035. [Link]
Indian Journal of Pharmaceutical Education and Research. Design and Synthesis of N-Phenyl-2-(Phenyl-Amino) Acetamide Derivatives as FVIIA Inhibitors for Effective Anticoagulant Activity. [Link]
Thieme Chemistry. Synthesis of 1-Alkylisoquinolines via Radical Cyclization. [Link]
SciSpace. Preparation of Tetrahydroisoquinoline‐3‐ones Via Cyclization of Phenyl Acetamides Using Eaton's Reagent. [Link]
Mohamed-Ezzat, A.; Elgemeie, G. H. Synthesis and crystal structure of N-phenyl-2-(phenylsulfanyl)acetamide. IUCrData2023 , 8 (5), x230485. [Link]
Technical Support Center: (3-Methylisoquinolin-8-yl)methanamine
A Guide to Ensuring Solution Stability in Experimental Settings Welcome to the technical support guide for (3-Methylisoquinolin-8-yl)methanamine. This resource is designed for researchers, scientists, and drug developmen...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide to Ensuring Solution Stability in Experimental Settings
Welcome to the technical support guide for (3-Methylisoquinolin-8-yl)methanamine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance on maintaining the stability of this compound in solution. As Senior Application Scientists, we have structured this guide to move beyond simple instructions, focusing on the chemical principles and logical troubleshooting necessary for robust and reproducible experimental outcomes.
Introduction: The Chemical Nature of (3-Methylisoquinolin-8-yl)methanamine
(3-Methylisoquinolin-8-yl)methanamine belongs to the isoquinoline class of compounds, a structural motif found in many biologically active molecules.[1][2] Its structure, featuring a basic isoquinoline nitrogen, a primary aminomethyl group, and an electron-rich aromatic system, dictates its chemical behavior in solution. Understanding its potential vulnerabilities—primarily to changes in pH, oxidation, and light exposure—is critical for generating reliable data in any research or development context. This guide provides the foundational knowledge and practical steps to mitigate these risks.
This section addresses the most common initial questions regarding the handling and storage of (3-Methylisoquinolin-8-yl)methanamine solutions.
Q1: What are the primary factors that can compromise the stability of (3-Methylisoquinolin-8-yl)methanamine in solution?
A1: The stability of this compound is influenced by four main factors:
pH: The molecule has two basic nitrogen atoms: the isoquinoline ring nitrogen (pKa ~5-6) and the primary amine of the methanamine side chain (pKa ~9-10).[2][3] At neutral or high pH, the unprotonated form is more susceptible to oxidation. Acidic pH enhances solubility but can promote hydrolysis under harsh conditions (e.g., high heat).
Oxidation: The electron-rich isoquinoline ring and the benzylic-like methylene (-CH2-) group are potential sites for oxidation. Dissolved oxygen in solvents or the presence of oxidizing agents can lead to degradation, often observed as a color change.[4]
Light Exposure (Photostability): Aromatic heterocyclic compounds are often susceptible to photodegradation.[5] Exposure to UV or even high-intensity visible light can provide the energy to initiate degradation reactions.[6]
Temperature: Elevated temperatures accelerate all chemical degradation processes, including hydrolysis and oxidation, in accordance with the Arrhenius equation.[7]
Q2: What are the recommended general storage conditions for solutions?
A2: Based on the compound's chemical nature, the following storage conditions are recommended to maximize shelf-life:
Temperature: Store stock solutions at -20°C or -80°C. For short-term storage (24-48 hours), 2-8°C is acceptable.[8]
Light: Protect solutions from light at all times by using amber vials or by wrapping containers in aluminum foil.
Atmosphere: For long-term storage, it is best practice to overlay the solution with an inert gas like argon or nitrogen to displace oxygen and prevent oxidative degradation.
Q3: Which solvents are best for preparing stock solutions?
A3:
Primary Recommendation: Anhydrous DMSO or DMF (N,N-Dimethylformamide) are excellent choices for initial stock solutions due to their broad solvency and aprotic nature, which minimizes pH-related degradation.
Aqueous Experiments: For biological assays, a concentrated stock in DMSO can be serially diluted into the desired aqueous buffer immediately before use. It is crucial to ensure the final DMSO concentration is compatible with your experimental system. Avoid preparing and storing dilute aqueous solutions for extended periods.
Q4: What are the most probable degradation pathways for this molecule?
A4: The two most likely degradation pathways are oxidation and photolysis.
Oxidation: This can occur at the methylene bridge to form a ketone or at the isoquinoline ring, leading to N-oxides or ring-hydroxylated species. This is often the cause of solution discoloration.
Photodegradation: Light exposure can lead to complex reactions, including the formation of radical species that can result in a variety of degradation products.
Hydrolysis: While the molecule lacks highly labile functional groups like esters, acid- or base-catalyzed ring-opening of the isoquinoline core can occur under forced conditions (e.g., strong acid/base at high temperatures).[9]
Section 2: Troubleshooting Guide - Common Experimental Issues
This guide provides a systematic approach to diagnosing and solving common stability-related problems.
Problem: The solution has developed a yellow or brown tint.
Likely Cause: Oxidation of the aromatic ring system or the aminomethyl side chain. This is a common issue with electron-rich nitrogen heterocycles.
Troubleshooting Steps:
Confirm Oxidation: Use HPLC with mass spectrometry (LC-MS) to analyze the discolored solution. Look for masses corresponding to the addition of one or more oxygen atoms (M+16, M+32).
Review Handling Protocol: Were solvents fresh and of high purity? Were they degassed (e.g., by sparging with nitrogen or argon) before use? Was the solution unnecessarily exposed to air?
Preventative Solutions:
Use high-purity, anhydrous solvents.
Prepare solutions under an inert atmosphere (argon or nitrogen).
Consider adding a small amount of an antioxidant, like butylated hydroxytoluene (BHT), if compatible with your downstream application.
Always store solutions protected from light, as light can catalyze oxidation.
Problem: HPLC analysis shows a decrease in the main compound peak, but no significant new peaks are appearing.
Likely Cause: This issue can arise from several possibilities that do not involve the formation of UV-active degradants.[9]
Precipitation: The compound may have crashed out of solution due to changes in temperature, pH, or solvent composition.
Adsorption: The compound may be adsorbing to the surface of the storage container (e.g., glass or plastic vials).[9]
Formation of Non-UV-Active Degradants: The degradation products may lack a chromophore, making them invisible to standard UV detectors.[9]
Troubleshooting Steps & Solutions:
Visual Inspection: Carefully check the solution for any visible precipitate. If observed, try gentle warming or sonication. If it persists, the compound's solubility limit has likely been exceeded.
Container Compatibility: Prepare a fresh solution in a different type of container. For example, if you used standard glass, try a silanized glass vial to minimize adsorption to active sites on the glass surface.
Change Detection Method: Analyze the sample using a more universal detector like a Charged Aerosol Detector (CAD), an Evaporative Light Scattering Detector (ELSD), or Mass Spectrometry (MS), which do not rely on UV absorbance.
Problem: My aqueous buffered solution has become cloudy or contains a precipitate.
Likely Cause: The pH of the buffer is too high (closer to or above the pKa of the primary amine), causing the compound to convert from its soluble protonated (salt) form to its less soluble free-base form.
Troubleshooting Steps:
Measure pH: Confirm the pH of your final solution.
Check pKa: The primary amine side chain is the most basic site. To ensure solubility in water, the pH should be at least 1.5-2 units below its pKa (estimated to be ~9-10). A buffer pH of 7.4 may be insufficient for high concentrations.
Solutions:
Lower the pH: Adjust the buffer to a more acidic pH (e.g., pH 4-5) to fully protonate the molecule, which significantly increases aqueous solubility.
Add a Co-solvent: If the pH cannot be altered, consider adding a water-miscible organic co-solvent such as ethanol or acetonitrile (up to a concentration tolerated by your assay) to increase the solubility of the free base.
Reduce Concentration: Work with lower concentrations of the compound in the final aqueous solution.
Section 3: Protocols for Stability Assessment
To proactively understand the stability of (3-Methylisoquinolin-8-yl)methanamine in your specific experimental matrix, performing a forced degradation study is the most robust approach.[10][11] This establishes a degradation profile and validates your analytical method's ability to separate degradants from the parent compound.
Protocol 3.1: Forced Degradation Study Workflow
This protocol is based on the principles outlined in the ICH Q1A guidelines.[4][10]
Preparation: Prepare a solution of (3-Methylisoquinolin-8-yl)methanamine in a 1:1 mixture of acetonitrile and water at a concentration of ~1 mg/mL.
Stress Conditions: Aliquot the solution into separate, appropriately sealed vials for each stress condition.
Acid Hydrolysis: Add 1N HCl to a final concentration of 0.1N.
Base Hydrolysis: Add 1N NaOH to a final concentration of 0.1N.
Oxidative Degradation: Add 30% H₂O₂ to a final concentration of 3%.
Thermal Degradation: Heat a solution at 60°C.
Photostability: Expose a solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter, as per ICH Q1B.[6] A control sample should be wrapped in foil and stored under the same temperature conditions.
Time Points: Analyze samples at initial (T=0) and subsequent time points (e.g., 2, 8, 24, 48 hours). The goal is to achieve 5-20% degradation of the main compound.
Analysis: Before HPLC analysis, neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively. Analyze all stressed samples, along with an unstressed control, by a stability-indicating HPLC method (preferably with MS detection).
Section 4: Visualization & Data Presentation
Data Summary
Forced degradation studies help define the compound's intrinsic stability. The conditions below are typical starting points.[4][11]
Stress Condition
Reagent/Parameter
Typical Duration
Primary Degradation Pathway
Acid Hydrolysis
0.1 M HCl
24-72 hours @ 60°C
Low to Moderate
Base Hydrolysis
0.1 M NaOH
24-72 hours @ 60°C
Low to Moderate
Oxidation
3% H₂O₂
8-24 hours @ RT
High
Thermal (Heat)
80°C
48-96 hours
Moderate
Photolysis (Light)
ICH Q1B Standard
Per Guideline
Moderate to High
Diagrams
Caption: Troubleshooting flowchart for solution instability issues.
Caption: Experimental workflow for a forced degradation study.
Caption: Potential degradation pathways for the molecule.
References
Exploring the Chemistry and Applications of Isoquinoline. Amerigo Scientific. [Link]
Photodriven Enantioselective 6-endo Hydroaminative Cyclization to Chiral 4-Substituted 3,4-Dihydroisoquinolones. Journal of the American Chemical Society. [Link]
Analytical Techniques for the Assessment of Drug Stability. OUCI. [Link]
Kinetics of Hydrolysis of Methenamine. PubMed. [Link]
Mastering HPLC Analysis of Isoquinoline Amines: A Comparative Technical Guide
Executive Summary: The Basicity Challenge Isoquinoline amines (e.g., Papaverine, Berberine, and synthetic precursors) represent a specific chromatographic challenge due to their high pKa (typically 8.0–10.5) and hydropho...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Basicity Challenge
Isoquinoline amines (e.g., Papaverine, Berberine, and synthetic precursors) represent a specific chromatographic challenge due to their high pKa (typically 8.0–10.5) and hydrophobic heterocyclic structure. On traditional silica-based C18 columns, these compounds suffer from severe peak tailing and retention time instability.
This guide objectively compares the three dominant strategies for analyzing these compounds:
Traditional: Silica C18 with silanol-suppressing additives (e.g., TEA).
Modern Selective: Charged Surface Hybrid (CSH) technology at acidic pH.
Key Finding: While traditional methods rely on mobile phase modifiers to mask secondary interactions, modern High-pH Stable Hybrid columns offer the superior mechanism by neutralizing the analyte itself, resulting in the highest efficiency and loadability.
The Physicochemical Mechanism
To solve the retention problem, one must understand the failure mode. At standard acidic HPLC conditions (pH 2–3), isoquinoline amines are protonated (
). Simultaneously, residual silanols () on the column surface can ionize to , creating a secondary cation-exchange mechanism.
Diagram 1: The Silanol-Amine Interaction vs. High pH Strategy
The following diagram illustrates why tailing occurs at low pH and how high pH eliminates it.
Figure 1: Mechanism of secondary interactions causing peak tailing (Scenario A) versus the deprotonation strategy (Scenario B).
Comparative Analysis of Stationary Phases
The following data summarizes the performance of isoquinoline alkaloids (using Berberine as a representative probe) across three distinct column technologies.
Experimental Performance Data
Conditions: 150 x 4.6 mm columns, 5 µm particles. Flow: 1.0 mL/min.[1] Temp: 30°C.
Feature
Traditional C18
Charged Surface Hybrid (CSH)
Hybrid C18 (High pH)
Base Particle
High Purity Silica
Hybrid (Ethylene Bridged) + Surface Charge
Hybrid (Ethylene Bridged)
Mobile Phase
0.1% Formic Acid
0.1% Formic Acid
10mM NH₄HCO₃ (pH 10.0)
Retention Mechanism
Partitioning + Ion Exchange (Unwanted)
Partitioning + Ionic Repulsion
Pure Partitioning
USP Tailing Factor ()
1.8 – 2.5 (Poor)
1.0 – 1.2 (Excellent)
1.0 – 1.1 (Excellent)
Loadability
Low (Overloads quickly)
High (Repulsion prevents saturation)
Very High (Neutral analyte)
MS Compatibility
Good
Excellent
Excellent (Volatile Buffer)
Detailed Assessment[2]
1. Traditional C18 (The Baseline)
Standard silica columns require "silanol blockers" like Triethylamine (TEA) to compete with the isoquinoline for binding sites.
Pros: Cheap, ubiquitous.
Cons: TEA suppresses MS ionization; columns degrade rapidly at pH > 8; reproducibility varies with silanol acidity of the specific batch.
2. Charged Surface Hybrid (CSH) C18 (The Modern Acidic Solution)
These particles have a controlled low-level positive surface charge.
Mechanism: The positive surface repels the protonated isoquinoline amine, preventing it from interacting with residual silanols deep in the pores.
Verdict: Best choice if you must use low pH (e.g., for simultaneous analysis with acidic compounds that degrade at high pH).
3. Hybrid C18 at High pH (The "Neutral" Solution)
Using a hybrid column (e.g., Waters XBridge/BEH, Agilent Poroshell HPH) at pH 10.
Mechanism: At pH 10, the isoquinoline is neutral (free base). Neutral molecules do not interact with silanols. Furthermore, the neutral form is much more hydrophobic, leading to massive increases in retention (k') and resolution.
Verdict:Gold Standard for isoquinoline purity analysis.
Method Development Protocol
Do not rely on trial and error. Follow this decision tree to select the optimal method.
Diagram 2: Method Selection Workflow
Figure 2: Decision tree for selecting the optimal chromatographic conditions based on analyte stability.
Step-by-Step Protocol: High pH Purity Analysis
Recommended for maximum resolution of impurities.
Buffer Preparation: Dissolve 790 mg Ammonium Bicarbonate in 1L HPLC-grade water (10 mM). Adjust pH to 10.0 ± 0.1 with Ammonium Hydroxide. Filter through 0.2 µm membrane.
Column: Hybrid C18 (e.g., Waters XBridge BEH C18 or Agilent Poroshell HPH-C18), 150 x 3.0 mm, 2.5 µm or 3.5 µm.
Gradient: 5% B to 95% B over 10 minutes (Slope optimized for hydrophobicity).
Equilibration: Hybrid columns at high pH require longer equilibration than silica. Flush with 20 column volumes before the first injection.
Purity Standards & Acceptance Criteria
When analyzing isoquinoline amines for pharmaceutical use, adherence to ICH Q3A(R2) guidelines is mandatory. The high retentivity of the High-pH method described above is critical for separating the main peak from late-eluting hydrophobic impurities.
Parameter
Threshold
Action Required
Reporting Threshold
0.05%
Impurity must be reported in the Certificate of Analysis.
Identification Threshold
0.10%
Structure of the impurity must be characterized (LC-MS/NMR).
Qualification Threshold
0.15%
Biological safety data (tox studies) required if above this limit.
Resolution ()
> 2.0
Required between the Active Pharmaceutical Ingredient (API) and nearest impurity.
Peak Tailing ()
< 1.5
General system suitability requirement (USP).
Note: Thresholds listed are for a maximum daily dose of ≤ 2g.[4][5] See ICH Q3A for higher doses.
References
International Council for Harmonisation (ICH). Impurities in New Drug Substances Q3A(R2).[6] (2006).[6]
Waters Corporation. Effect of pH on LC-MS Analysis of Amines. (Application Note).
Agilent Technologies. High pH Stability of Agilent Poroshell HPH-C18. (Technical Overview).
McCalley, D. V. Analysis of basic compounds by reversed-phase high-performance liquid chromatography: The effect of column selection and mobile phase pH. Journal of Chromatography A, 1193(1-2), 85-91.
Phenomenex. TN-1224: Basic Analytes and High pH Stable Stationary Phases.
A Senior Application Scientist's Guide to the Structure-Activity Relationship (SAR) of 8-Substituted Isoquinolines as PARP-1 Inhibitors
Introduction: The Isoquinoline Scaffold and the PARP-1 Opportunity In the landscape of medicinal chemistry, certain molecular frameworks consistently reappear across a spectrum of therapeutic agents. These "privileged st...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Isoquinoline Scaffold and the PARP-1 Opportunity
In the landscape of medicinal chemistry, certain molecular frameworks consistently reappear across a spectrum of therapeutic agents. These "privileged structures" serve as versatile starting points for drug discovery due to their favorable interactions with multiple biological targets. The isoquinoline nucleus is a quintessential example of such a scaffold, forming the core of numerous alkaloids and synthetic drugs.[1] Its rigid, bicyclic structure provides a defined orientation for substituents, allowing for precise tuning of pharmacological properties.
A particularly compelling target for isoquinoline-based therapeutics is Poly(ADP-ribose) Polymerase 1 (PARP-1). This enzyme is a cornerstone of the DNA damage response (DDR), primarily involved in the repair of single-strand breaks.[2] In cancer cells harboring deficiencies in other repair pathways, such as those with BRCA1/2 mutations, the inhibition of PARP-1 triggers a synthetic lethality cascade, leading to selective tumor cell death.[3] This mechanism has propelled several PARP inhibitors to clinical success.
Many potent PARP inhibitors function by mimicking the nicotinamide moiety of the enzyme's natural substrate, NAD+, to occupy its binding site. The isoquinolin-1(2H)-one substructure is an excellent bioisostere of this nicotinamide pharmacophore. While substitutions at various positions have been explored, the C8 position of the isoquinoline ring emerges as a critical, yet underexplored, vector for optimizing inhibitor performance. This guide provides a comparative analysis of 8-substituted isoquinolines, synthesizing data from disparate sources to illuminate the SAR at this key position and offering field-proven insights for the rational design of next-generation PARP-1 inhibitors.
Core Pharmacophore and the Strategic Importance of the C8-Position
The foundational principle of isoquinoline-based PARP inhibitors is their ability to compete with NAD+ at the enzyme's catalytic domain. The lactam group within the isoquinolin-1(2H)-one core is crucial, forming key hydrogen bonds with the backbone of Gly863 and Ser904 in the PARP-1 active site, thereby anchoring the molecule.
The strategic value of the C8 position stems from its spatial orientation. When the isoquinoline core is docked in the active site, the C8 position projects outwards from the primary nicotinamide-binding pocket. This positioning is advantageous for two primary reasons:
Probing for Secondary Interactions: The C8 vector points towards a region where medicinal chemists can introduce functional groups to engage with amino acid residues outside the conserved nicotinamide pocket, potentially enhancing potency and, crucially, selectivity over other PARP family members.
Tuning Physicochemical Properties: Substituents at C8 can be used to modulate critical drug-like properties, such as solubility, metabolic stability, and cell permeability, without compromising the core binding interactions established by the lactam moiety.
Figure 1. Conceptual diagram of the C8-position as a strategic vector for drug design.
Case Study: SAR Analysis of Thieno[2,3-c]isoquinolin-5(4H)-ones
A prominent example illustrating the potential of the isoquinoline scaffold is the thieno[2,3-c]isoquinolin-5(4H)-one, a known potent inhibitor of PARP-1.[4] While a complete side-by-side quantitative SAR study for a library of C8-analogues is not available in a single published report, we can synthesize the available data and the rationale behind the synthesized derivatives to build a coherent SAR model.
The key insight is that even small modifications at the C8 position are hypothesized to significantly impact the inhibitor's profile. The synthetic accessibility of 8-alkoxy derivatives, for instance, allows for a systematic exploration of this vector.[4]
Compound ID
C8-Substituent (R)
Rationale / Predicted Impact on Activity
Supporting Evidence / Causality
Parent
-H
Baseline activity, serves as a reference compound.
The unsubstituted core establishes the primary binding interactions.
Analog 1
-OCH₃ (Methoxy)
May increase potency and/or improve solubility.
The small, polar methoxy group could form favorable interactions with polar amino acid residues or water molecules in the solvent-exposed region. This modification is a common tactic to enhance aqueous solubility.
Analog 2
-OCH₂Ph (Benzyloxy)
Probes for a larger, hydrophobic pocket.
The bulkier, more lipophilic benzyloxy group explores the possibility of engaging a hydrophobic sub-pocket, potentially increasing potency through van der Waals interactions. However, this often comes at the cost of reduced solubility.[4]
Expert Interpretation:
The progression from an unsubstituted (-H) core to a small polar group (-OCH₃) and a larger lipophilic group (-OCH₂Ph) represents a classic medicinal chemistry strategy. The goal is to map the steric and electronic requirements of the sub-pocket adjacent to the C8 position.
If Analog 1 shows significantly higher potency than the Parent , it suggests the presence of a hydrogen bond acceptor or a small polar pocket.
If Analog 2 demonstrates superior potency, it indicates the existence of a larger, greasy pocket that can be further exploited with other aryl or cycloalkyl groups.
If both analogs are weaker than the parent, it implies that the C8 position is sterically constrained, and only very small substituents are tolerated.
Based on this logic, a general SAR hypothesis for the C8-position can be visualized.
Figure 2. General SAR hypothesis for substituents at the C8-position of isoquinoline-based PARP inhibitors.
Experimental Protocol: A Self-Validating In Vitro PARP-1 Inhibition Assay
To quantitatively determine the SAR of newly synthesized 8-substituted isoquinolines, a robust and reproducible biochemical assay is paramount. The following fluorometric assay protocol is designed as a self-validating system, incorporating necessary controls to ensure data integrity.
Principle: This assay quantifies PARP-1 activity by measuring the consumption of its substrate, NAD+. In a coupled reaction, the remaining NAD+ is used by a cyclic-ADP-ribose hydrolase to generate a fluorescent product, which is detected at an excitation/emission wavelength of ~420/~480 nm. A lower fluorescence signal corresponds to higher PARP-1 activity and thus, weaker inhibition.
Reagents and Materials:
Recombinant Human PARP-1 Enzyme (e.g., BPS Bioscience, #80501)
Prepare a 2X PARP-1 Enzyme/DNA mix: Dilute PARP-1 enzyme and activated DNA in PARP-1 Assay Buffer to a 2X final concentration (e.g., 2 ng/µL PARP-1, 10 µg/mL DNA). Causality: Pre-mixing the enzyme with its DNA activator ensures maximal and consistent PARP-1 activation across all wells.
Prepare a 2X β-NAD+ solution in PARP-1 Assay Buffer (e.g., 200 µM).
Prepare serial dilutions of test compounds and Olaparib in 100% DMSO. Then, create intermediate dilutions in Assay Buffer to ensure the final DMSO concentration in the assay is ≤1%. Trustworthiness: Keeping the final DMSO concentration low and constant is critical to prevent solvent-induced artifacts.
Assay Plate Setup (50 µL final volume):
Test Wells: Add 5 µL of diluted test compound to the wells.
Positive Control: Add 5 µL of diluted Olaparib.
Negative Control (100% Activity): Add 5 µL of Assay Buffer containing the same percentage of DMSO as the test wells.
Blank (No Enzyme): Add 25 µL of Assay Buffer, then 5 µL of vehicle (DMSO in buffer), and finally 20 µL of Assay Buffer in place of the NAD+ solution later.
Reaction Initiation:
To all wells except the Blank, add 25 µL of the 2X PARP-1/DNA mix.
Incubate the plate at room temperature for 10 minutes to allow compounds to bind to the enzyme.
Initiate the PARP reaction by adding 20 µL of the 2X β-NAD+ solution to all wells except the Blank.
Incubation and Development:
Mix the plate gently on a plate shaker.
Incubate at room temperature for 60 minutes.
Stop the reaction and develop the fluorescent signal by adding 50 µL of the developer reagent from the NAD+ detection kit.
Incubate for an additional 15-30 minutes, protected from light.
Data Acquisition and Analysis:
Read the fluorescence on a microplate reader (Ex: 420 nm, Em: 480 nm).
Subtract the Blank reading from all other wells.
Calculate the percent inhibition for each compound concentration relative to the Negative Control (100% activity) and Positive Control (0% activity).
Plot the percent inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.
Figure 3. Experimental workflow for the fluorometric PARP-1 inhibition assay.
Conclusion and Senior Scientist's Perspective
The structure-activity relationship of 8-substituted isoquinolines represents a fertile ground for the development of novel PARP-1 inhibitors. While comprehensive quantitative data remains fragmented in the public domain, a principled analysis reveals a clear strategy for medicinal chemists. The C8-position serves as a crucial handle for tuning potency, selectivity, and pharmacokinetic properties without disturbing the core pharmacophore's anchoring interactions.
Future Directions:
Focused Library Synthesis: A focused library of 8-amido and 8-sulfonamido isoquinolinones should be synthesized. These functional groups offer both hydrogen bond donor and acceptor capabilities, providing a high probability of forming specific, potency-enhancing interactions in the C8-vector region.
Selectivity Profiling: Potent C8-analogs should be profiled against other PARP family members (e.g., PARP-2, TNKS1/2) to determine if substitutions at this position can confer isoform selectivity.
Structure-Based Design: Co-crystal structures of promising 8-substituted inhibitors bound to PARP-1 should be pursued. This would provide definitive structural evidence of the interactions made by the C8-substituents, transforming the SAR from hypothesis-driven to structure-based.
By combining rational design with robust biochemical validation as outlined in this guide, researchers can effectively navigate the SAR of this promising scaffold and accelerate the discovery of differentiated, clinically valuable PARP-1 inhibitors.
References
Sápi, J., et al. (2020). Derivatives of a PARP Inhibitor TIQ-A through the Synthesis of 8-Alkoxythieno[2,3- c ]isoquinolin-5(4 H )-ones. ACS Omega. Available at: [Link]
Penning, T. D., et al. (2009). Synthesis and SAR of novel tricyclic quinoxalinone inhibitors of poly(ADP-ribose)polymerase-1 (PARP-1). Bioorganic & Medicinal Chemistry Letters. Available at: [Link]
Hopkins, T. A., et al. (2015). Mechanistic Dissection of PARP1 Trapping and the Impact on In Vivo Tolerability and Efficacy of PARP Inhibitors. Molecular Cancer Research. Available at: [Link]
ResearchGate. (n.d.). Selected SAR of isoquinoline series. Available at: [Link]
Syam, Y. M., et al. (2022). New Quinoxaline-Based Derivatives as PARP-1 Inhibitors: Design, Synthesis, Antiproliferative, and Computational Studies. Molecules. Available at: [Link]
Morganti, S., et al. (2020). The indenoisoquinoline TOP1 inhibitors selectively target homologous recombination deficient- and Schlafen 11-positive cancer cells and synergize with olaparib. EBioMedicine. Available at: [Link]
ResearchGate. (n.d.). The IC50 values ofselected PARP inhibitors against sporadic epithelial ovarian cancer. Available at: [Link]
Abdel-Gawad, N. M., et al. (2021). Design, synthesis and in silico studies of new quinazolinone derivatives as antitumor PARP-1 inhibitors. RSC Advances. Available at: [Link]
Threadgill, M. D., et al. (2000). Synthesis of 3-substituted benzamides and 5-substituted isoquinolin-1(2H)-ones and preliminary evaluation as inhibitors of poly(ADP-ribose)polymerase (PARP). Bioorganic & Medicinal Chemistry. Available at: [Link]
Sliman, F., et al. (2010). Identification and structure-activity relationship of 8-hydroxy-quinoline-7-carboxylic acid derivatives as inhibitors of Pim-1 kinase. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]
Lee, K., et al. (2024). Structure-Based QSAR Modeling of RET Kinase Inhibitors from 49 Different 5,6-Fused Bicyclic Heteroaromatic Cores to Patent-Driven Validation. ACS Omega. Available at: [Link]
Wang, Y., et al. (2024). Discovery of Novel 4-Hydroxyquinazoline Derivatives: In Silico, In Vivo and In Vitro Studies Using Primary PARPi-Resistant Cell Lines. International Journal of Molecular Sciences. Available at: [Link]
Lee, K., et al. (2024). Structure-Based QSAR Modeling of RET Kinase Inhibitors from 49 Different 5,6-Fused Bicyclic Heteroaromatic Cores to Patent-Driven Validation. ACS Omega. Available at: [Link]
Newton, L., et al. (2016). Identification of selective inhibitors of RET and comparison with current clinical candidates through development and validation of a robust screening cascade. F1000Research. Available at: [Link]
BPS Bioscience. (2023). Targeted cancer therapy: choosing the right assay to assess PARP inhibitors. YouTube. Available at: [Link]
Strother, R. T., et al. (1981). Considerations about the structure—activity relationships of 8-aminoquinoline antimalarial drugs. Bulletin of the World Health Organization. Available at: [Link]
ResearchGate. (2024). Biologically active isoquinoline alkaloids covering 2019–2022. Available at: [Link]
Sliman, F., et al. (2010). Identification and structure-activity relationship of 8-hydroxy-quinoline-7-carboxylic acid derivatives as inhibitors of Pim-1 kinase. ResearchGate. Available at: [Link]
Șandor, A., et al. (2023). Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present). MDPI. Available at: [Link]
Al-Ostath, O. A., et al. (2023). Green Synthesis of Oxoquinoline-1(2H)-Carboxamide as Antiproliferative and Antioxidant Agents: An Experimental and In-Silico Approach to High Altitude Related Disorders. Molecules. Available at: [Link]
Șandor, A., et al. (2023). Structure-Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present). Pharmaceuticals. Available at: [Link]
Gild, M. L., et al. (2022). RET kinase inhibitors for RET-altered thyroid cancers. ResearchGate. Available at: [Link]
A Senior Application Scientist's Guide to Reference Standards for the Analysis of Isoquinolin-8-ylmethanamine and Related Derivatives
Introduction: The Analytical Imperative for Isoquinoline Derivatives Isoquinoline and its derivatives represent a cornerstone in medicinal chemistry, forming the structural backbone of numerous natural alkaloids and synt...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Analytical Imperative for Isoquinoline Derivatives
Isoquinoline and its derivatives represent a cornerstone in medicinal chemistry, forming the structural backbone of numerous natural alkaloids and synthetic compounds with a wide array of pharmacological activities, including anticancer, antimalarial, and neuroprotective properties.[1][2][3][4] Isoquinolin-8-ylmethanamine, as a specific member of this class, serves as a critical building block or intermediate in the synthesis of novel therapeutic agents. The journey from a promising laboratory synthesis to a regulated pharmaceutical product is paved with rigorous analytical testing, where the purity and identity of such intermediates are paramount.
The Landscape of Analytical Reference Standards: A Comparative Overview
The choice of a reference standard is a critical decision dictated by the stage of drug development, regulatory requirements, and the availability of materials. The primary types of standards are Certified Reference Materials (CRMs), Pharmacopeial Standards, and in-house "well-characterized" standards.
Certified Reference Materials (CRMs): CRMs are the pinnacle of analytical standards.[5] Produced by accredited bodies under ISO 17034 and characterized in ISO/IEC 17025 compliant laboratories, they provide the highest level of accuracy and metrological traceability.[6][7][8] For a niche intermediate like isoquinolin-8-ylmethanamine, a commercially available CRM is often not available.
Pharmacopeial Standards: Issued by organizations like the United States Pharmacopeia (USP) and the European Pharmacopoeia (EP), these standards provide the official basis for quality control of marketed drug substances and products.[9] They are typically available for approved APIs and their specified impurities, but not for early-stage intermediates.
In-House Reference Standards: For novel compounds or intermediates like isoquinolin-8-ylmethanamine, the most common and practical approach is the qualification of an in-house reference standard. This involves synthesizing or procuring a high-purity batch of the material and subjecting it to a rigorous characterization and validation process to confirm its identity, purity, and stability.
The following diagram illustrates the decision-making workflow for selecting an appropriate reference standard.
Caption: Workflow for Reference Standard Selection.
The table below provides a direct comparison of these standard types based on key performance and logistical attributes.
Attribute
Certified Reference Material (CRM)
Pharmacopeial Standard
In-House Qualified Standard
Purity (Assay)
Stated with a certified value and uncertainty (e.g., 99.8% ± 0.1%).
Stated with a high level of confidence, often without uncertainty.
Determined empirically; uncertainty depends on the rigor of characterization.
Traceability
Metrologically traceable to SI units.
Traceable to the specific pharmacopeia.
Traceability must be established and documented internally.
Documentation
Comprehensive Certificate of Analysis with all characterization data.
Acceptance depends on the quality and completeness of the qualification data.
Availability
Limited for novel or non-commercial compounds.
Limited to official monograph substances.
Must be synthesized or sourced and then qualified.
Cost
High.
Moderate to High.
Variable; high initial investment in time and resources for qualification.
Experimental Guide: Qualification of an In-House Isoquinolin-8-ylmethanamine Reference Standard
Given the likely absence of a commercial CRM for isoquinolin-8-ylmethanamine, this section provides a robust, self-validating protocol for its qualification. This process ensures the resulting in-house standard is fit for its intended purpose in supporting analytical method validation and routine testing.[10][11]
Core Principle: Orthogonal Characterization
The foundation of a trustworthy in-house standard is the use of multiple, independent (orthogonal) analytical techniques to confirm its identity and purity. This cross-validation approach ensures that no single method's limitations will mask a potential issue.[12]
Caption: Orthogonal Approach to In-House Standard Qualification.
Protocol 1: Identity Confirmation via Spectroscopy
Objective: To unequivocally confirm the chemical structure of the synthesized isoquinolin-8-ylmethanamine.
A. ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
Rationale: NMR provides the most definitive information about the covalent structure of a molecule, including the connectivity of atoms and the chemical environment of protons and carbons.
Methodology:
Prepare a sample by dissolving 5-10 mg of the material in 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) containing tetramethylsilane (TMS) as an internal standard.[13]
Acquire ¹H and ¹³C NMR spectra on a spectrometer with a field strength of at least 400 MHz.
For ¹H NMR, set the spectral width to cover -1 to 12 ppm and acquire at least 16 scans.[13]
For ¹³C NMR, set the spectral width to cover 0 to 200 ppm and acquire a sufficient number of scans to achieve a good signal-to-noise ratio.
Process the data and assign all proton and carbon signals to the expected structure of isoquinolin-8-ylmethanamine. The data must be consistent with the proposed structure and free from significant unassigned signals.
B. Mass Spectrometry (MS)
Rationale: MS confirms the molecular weight of the compound, providing strong evidence for its elemental composition.
Methodology:
Prepare a dilute solution of the sample in a suitable solvent (e.g., acetonitrile/water).
Infuse the solution into an electrospray ionization (ESI) mass spectrometer.
Acquire a full scan mass spectrum in positive ion mode.
Acceptance Criterion: Observe a prominent ion corresponding to the protonated molecule [M+H]⁺ at the expected m/z value for C₁₀H₁₀N₂ (calculated m/z = 159.0917). High-resolution MS should be used to confirm the elemental composition to within 5 ppm.
C. Fourier-Transform Infrared (FTIR) Spectroscopy
Rationale: FTIR provides information about the functional groups present in the molecule.
Methodology:
Place a small amount of the solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR)-FTIR spectrometer.[13]
Acquire the spectrum over a range of 4000-400 cm⁻¹.
Acceptance Criterion: The spectrum should display characteristic absorption bands for N-H stretching (amine), C-H stretching (aromatic and aliphatic), and C=C/C=N stretching (isoquinoline ring system).
Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)
Objective: To determine the purity of the isoquinolin-8-ylmethanamine standard and to serve as the basis for a future quantitative assay method. The following protocol outlines the development and validation of a purity method according to ICH Q2(R1) guidelines.[14][15]
A. Method Development & Typical Parameters
Rationale: Reversed-phase HPLC is the workhorse for pharmaceutical analysis due to its versatility in separating compounds with varying polarity.[16] A C18 column is an excellent starting point for aromatic compounds like isoquinolines.
Suggested Starting Conditions:
Parameter
Condition
Rationale
Column
C18, 150 x 4.6 mm, 3.5 µm
Good retention and resolution for aromatic amines.
Mobile Phase A
0.1% Formic Acid in Water
Provides protons for good peak shape and ESI-MS compatibility.
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Strong organic solvent for elution.
Gradient
5% to 95% B over 20 minutes
Ensures elution of potential impurities with a wide polarity range.
Flow Rate
1.0 mL/min
Standard flow rate for a 4.6 mm ID column.
Column Temp.
30 °C
Provides reproducible retention times.
Injection Vol.
5 µL
Minimizes potential for peak distortion.
Detection
UV at 254 nm or Diode Array Detector (DAD)
Aromatic nature of the molecule provides strong UV absorbance.
Sample Prep.
0.5 mg/mL in 50:50 Water:Acetonitrile
Ensures complete dissolution.
B. Method Validation Workflow
The following workflow must be executed to ensure the HPLC method is suitable for its intended purpose of purity assessment.
Caption: Workflow for HPLC Method Validation according to ICH Guidelines.
1. Specificity: Demonstrate that the method can resolve the main peak from potential impurities and degradation products. Use a photodiode array (PDA) detector to assess peak purity.
2. Linearity & Range: Prepare a series of dilutions of the reference standard (e.g., from 0.1 µg/mL to 100 µg/mL). Plot the peak area versus concentration. The correlation coefficient (r²) should be ≥ 0.999.
3. Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determine the lowest concentration that can be reliably detected (LOD, S/N ≥ 3:1) and quantified (LOQ, S/N ≥ 10:1). This is crucial for impurity profiling.
4. Precision:
Repeatability: Perform at least six replicate injections of the same sample. The relative standard deviation (RSD) of the peak area should be ≤ 2.0%.[15]
Intermediate Precision: Repeat the analysis on a different day with a different analyst or instrument. The RSD between the two data sets should meet predefined criteria.[15]
5. Accuracy: While challenging for a purity method without a higher-tier standard, accuracy can be inferred from linearity or assessed via spike recovery experiments if known impurities are available.
6. Robustness: Intentionally vary critical method parameters (e.g., pH of mobile phase ±0.2, column temperature ±5 °C) and show that the results remain reliable.
C. Purity Assignment
Once the method is validated, perform an analysis of the candidate reference standard. The purity is typically reported as % area from the HPLC-UV chromatogram, corrected for water content (from Karl Fischer titration) and residual solvents (from GC-Headspace analysis).
Final Assay Value = (100% - % Water - % Residual Solvents) x (% Area of Main Peak / 100)
Conclusion: Establishing Trust in Your Analytical Data
For a specialized intermediate like isoquinolin-8-ylmethanamine, a commercially available Certified Reference Material is unlikely to exist. Therefore, the responsibility falls upon the research and development scientist to establish a high-quality, in-house reference standard. By following a rigorous, multi-faceted qualification process grounded in the principles of orthogonal characterization and formal analytical method validation, a trustworthy standard can be established.[10][11][12] This investment is not merely a procedural step; it is the fundamental basis for generating reliable, reproducible, and defensible data throughout the entire lifecycle of a drug development program. The protocols and frameworks provided in this guide offer a robust pathway to achieving this critical goal.
References
Vertex AI Search. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV.
SynThink Research Chemicals. (n.d.). Isoquinoline EP Impurities & USP Related Compounds.
BenchChem. (n.d.). A Comparative Spectroscopic Guide to Quinoline and Isoquinoline.
BenchChem. (n.d.). Cross-Validation of Analytical Data for Quinoline Derivatives: A Comparative Guide.
LCGC. (n.d.). HPLC Method Development and Validation for Pharmaceutical Analysis.
Sema. (n.d.). Validation Of Analytical Methods For Pharmaceutical Analysis.
MHRA. (n.d.). Guidance for the validation of pharmaceutical quality control analytical methods.
Profound. (2025, January 27). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance.
National Institutes of Health. (2025, August 26). Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes.
Acta Poloniae Pharmaceutica. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL.
Bartleby. (n.d.). Isoquinoline Synthesis.
RSC Publishing. (2025, August 26). Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes.
Executive Summary & Hazard Identification Immediate Action Required: Treat (3-Methylisoquinolin-8-yl)methanamine as a Class B Hazardous Substance (Toxic, Corrosive, Environmentally Hazardous). As a specialized pharmaceut...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Hazard Identification
Immediate Action Required: Treat (3-Methylisoquinolin-8-yl)methanamine as a Class B Hazardous Substance (Toxic, Corrosive, Environmentally Hazardous).
As a specialized pharmaceutical intermediate, this compound lacks a widely published, specific Safety Data Sheet (SDS). However, its structure—a fusion of a primary benzylic amine and an isoquinoline heterocycle —dictates its handling protocols. You must manage it not just as chemical waste, but as a bioactive pharmacophore.
Core Hazard Profile:
Property
Hazard Implication
Functional Group
Primary Amine (-NH₂): High basicity. Corrosive to mucous membranes. Incompatible with acids and strong oxidizers.
Core Structure
Isoquinoline: Potential DNA intercalator. Toxic to aquatic life (Category 2/3).[1]
Physical State
Solid (typically): Dust inhalation hazard.
| Reactivity | Acid-Sensitive: Exothermic reaction with strong acids. Forms salts. |
Pre-Disposal Assessment & Segregation
Effective disposal begins with segregation.[2] You cannot simply "bin" this molecule.[3][4] Its basic nitrogen makes it reactive; its aromatic system makes it persistent.
The "Self-Validating" Segregation Logic
To prevent cross-reactivity in your waste streams, apply the Amine-Isoquinoline Segregation Rule :
Never mix with oxidizing acids (Nitric, Chromic)
Risk of nitration/oxidation and toxic gas evolution.
Never mix with acid chlorides or anhydrides
Risk of violent amide formation.
Always separate from aqueous acidic waste unless intentionally neutralizing under controlled conditions.
Visual Workflow: Waste Stream Decision Tree
Figure 1: Decision logic for categorizing (3-Methylisoquinolin-8-yl)methanamine waste.
Detailed Operational Protocols
Protocol A: Solid Waste Disposal (Pure Compound)
Use this for expired stock, spill cleanup residues, or contaminated weighing solids.
PPE Requirement: Nitrile gloves (double-gloved recommended), lab coat, safety goggles. Use a powder respirator (N95/P100) if handling open powder outside a fume hood.
Primary Containment: Place the solid material into a clear, sealable polyethylene bag or a screw-top high-density polyethylene (HDPE) jar.
Labeling:
Chemical Name: (3-Methylisoquinolin-8-yl)methanamine.
Use this for HPLC waste, reaction filtrates, or dissolved stock.
Solvent Identification: Determine if your solvent is halogenated (e.g., DCM) or non-halogenated (e.g., Methanol).
pH Check (Crucial):
If the solution is acidic (pH < 4), the amine is protonated (salt form) and less volatile.
If the solution is basic (pH > 10), the free amine is present. Ensure the waste container is vented or has ample headspace, as amines can have significant vapor pressure.
Transfer: Pour into the appropriate carboy (Halogenated vs. Non-Halogenated).
Rinsing: Rinse the original vessel with a compatible solvent and add the rinse to the waste container.
Protocol C: Glassware Decontamination
Because isoquinolines can adhere to glass surfaces, simple water washing is insufficient.
Acid Rinse: Rinse glassware with dilute Acetic Acid (5%) or dilute HCl (0.1 M).
Mechanism:[2][6][7] This protonates the amine (R-NH₂
R-NH₃⁺), rendering it highly water-soluble and stripping it from the glass surface.
Solvent Rinse: Follow with a small volume of Ethanol or Acetone.
Final Wash: Wash with soap and water as normal.
Disposal of Rinses: Collect the Acid and Solvent rinses into the Organic Waste stream. Do not pour the first acid rinse down the drain.
Emergency Contingencies
Spill Response Workflow
In the event of a powder spill or liquid release, time is critical to prevent tracking the material through the lab.
Figure 2: Immediate response protocol for amine spills.
[2]
Neutralization Note: For amine spills, use a weak acid neutralizer (like Citric Acid or Sodium Bisulfate) found in standard "Base Spill Kits." Do not use strong mineral acids (Conc. HCl) to neutralize a spill, as this may cause splattering.
Regulatory Framework
While this specific isomer may not be explicitly listed on the EPA "P-List" or "U-List," it falls under the "Generator Knowledge" clause of RCRA (Resource Conservation and Recovery Act).
RCRA Waste Codes (Likely Applicable):
D002 (Corrosivity): If the waste is aqueous and pH > 12.5.[8]
D001 (Ignitability): If dissolved in flammable solvents (MeOH, Acetone).
Non-Regulated Hazardous Waste: If solid and not exhibiting characteristic hazards, it must still be managed as toxic waste due to the isoquinoline moiety [1].
Final Compliance Check:
Always verify these procedures against your institution's specific Chemical Hygiene Plan (CHP). Local municipal codes often have stricter limits on "drain disposal" of heterocyclic aromatics than federal guidelines [2].
References
U.S. Environmental Protection Agency (EPA). Hazardous Waste Characteristics: A User-Friendly Reference Document. (Defining Ignitability, Corrosivity, Reactivity, and Toxicity).
[Link]
American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. (Guidelines for handling novel amines and heterocycles).
[Link]
National Institutes of Health (NIH) - PubChem. Isoquinoline Compound Summary (Safety & Hazards). (Surrogate data for isoquinoline core toxicity).
[Link]
A Researcher's Guide to the Safe Handling of (3-Methylisoquinolin-8-yl)methanamine: Personal Protective Equipment and Emergency Protocols
For Researchers, Scientists, and Drug Development Professionals (3-Methylisoquinolin-8-yl)methanamine, a key building block in novel therapeutic discovery, requires meticulous handling to ensure the safety of laboratory...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
(3-Methylisoquinolin-8-yl)methanamine, a key building block in novel therapeutic discovery, requires meticulous handling to ensure the safety of laboratory personnel and the integrity of research outcomes. As a primary amine derivative of isoquinoline, this compound presents a significant hazard profile that necessitates a comprehensive understanding and implementation of appropriate personal protective equipment (PPE) and emergency procedures. This guide, grounded in established safety protocols for handling analogous chemical structures, provides an in-depth operational plan for the safe use and disposal of this compound.
Hazard Assessment: Understanding the Risks
Acute Toxicity: Compounds with similar structures are often harmful if swallowed and toxic in contact with skin or if inhaled.[1]
Corrosivity: Primary amines and related heterocyclic compounds can cause severe skin burns and eye damage.
Irritancy: There is a high potential for skin, eye, and respiratory tract irritation.[2][3][4]
Environmental Hazard: Many isoquinoline derivatives are harmful to aquatic life with long-lasting effects.[5]
Given these potential hazards, a stringent adherence to the following PPE and handling protocols is mandatory.
Personal Protective Equipment (PPE): A Multi-layered Defense
The selection and proper use of PPE are the most critical barriers to preventing chemical exposure. The following table summarizes the minimum PPE requirements for handling (3-Methylisoquinolin-8-yl)methanamine.
Protection Type
Required PPE
Rationale and Best Practices
Eye and Face Protection
Chemical splash goggles and a full-face shield.
Protects against splashes and vapors that can cause severe eye damage. Standard safety glasses are insufficient.[6][7][8]
Skin and Body Protection
Chemical-resistant gloves (Nitrile, Neoprene, or Butyl rubber), and a flame-retardant, chemical-resistant lab coat or suit.
Prevents skin contact, which can lead to toxicity and burns. Ensure gloves are of an appropriate thickness and are inspected before each use.[5][9][10][11] Contaminated clothing must be removed immediately.[2]
Respiratory Protection
A NIOSH-approved respirator with an organic vapor cartridge.
To be used in a well-ventilated area, preferably within a certified chemical fume hood, to prevent the inhalation of harmful vapors or aerosols.[2][7]
Foot Protection
Closed-toe, chemical-resistant shoes.
Protects feet from spills.
Experimental Workflow: Donning and Doffing PPE
The following diagram and step-by-step protocol outline the correct sequence for putting on and taking off PPE to minimize the risk of contamination.
Caption: Decision-making workflow for emergency situations.
Emergency Procedures:
Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.
[2][12]* Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
[2][12]* Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.
[12][13]* Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.
[2][13]* Minor Spill: For small spills, and only if you are trained to do so, contain the spill with an inert absorbent material (e.g., vermiculite, sand). [14][15]Collect the material into a suitable container for hazardous waste disposal. Decontaminate the area with an appropriate solvent.
Major Spill: In the event of a large spill, evacuate the laboratory immediately, alert others in the vicinity, and contact your institution's emergency response team.
[14][16]
Disposal Plan:
All waste materials, including the compound itself, any contaminated absorbent materials, and disposable PPE, must be treated as hazardous waste.
[14]* Collect all waste in clearly labeled, sealed containers.
Dispose of the hazardous waste in accordance with all local, state, and federal regulations. Do not discharge into the environment.
[5]
By adhering to these stringent safety protocols, researchers can confidently work with (3-Methylisoquinolin-8-yl)methanamine, ensuring their personal safety and the integrity of their scientific endeavors.
References
Vertex AI Search. (n.d.). What are the Health and Safety Guidelines for Using Amines? Retrieved February 12, 2026.
Vertex AI Search. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Retrieved February 12, 2026.
Sigma-Aldrich. (2025).
Key Organics. (2017).
CymitQuimica. (2024).
Combi-Blocks. (2023).
TargetMol. (n.d.).
Vertex AI Search. (2025). Personal Protective Equipment (PPE) Requirements for Workers Handling Ammonia. Retrieved February 12, 2026.
University of Toronto Environmental Health & Safety. (n.d.). Chemical Spill Procedures. Retrieved February 12, 2026.
CDH Fine Chemical. (n.d.). ISO QUINOLINE TECH. CAS NO 119-65-3 MATERIAL SAFETY DATA SHEET SDS/MSDS. Retrieved February 12, 2026.
CCOHS. (2023). Spill Response - Chemicals. Retrieved February 12, 2026.
Princeton University Environmental Health and Safety. (n.d.). Chemical Spill Procedures. Retrieved February 12, 2026.
University of Manitoba. (n.d.). Chemical Spill Response Procedure. Retrieved February 12, 2026.
Industrial Safety Tips. (2025). PPE For Chemical Handling With Example. Retrieved February 12, 2026.
CHEMM. (n.d.). Personal Protective Equipment (PPE). Retrieved February 12, 2026.
Material Safety Data Sheet. (2021). Retrieved February 12, 2026.
American Chemical Society. (n.d.). Guide for Chemical Spill Response. Retrieved February 12, 2026.
Sigma-Aldrich. (2024).
SAFETY DATA SHEET. (2012). Retrieved February 12, 2026.
AbMole BioScience. (n.d.). Material Safety Data Sheet of Isoquinoline. Retrieved February 12, 2026.
